5-Ethenyl-1,3-oxazolidin-2-one

Core Science & Biosynthesis

chemical and physical properties of 5-ethenyl-1,3-oxazolidin-2-one

5-Ethenyl-1,3-oxazolidin-2-one: Chemical Properties, Mechanistic Pathways, and Applications in Advanced Synthesis

Executive Summary

As a Senior Application Scientist, I frequently encounter molecules that serve as critical linchpins in both organic synthesis and materials science. 5-Ethenyl-1,3-oxazolidin-2-one (commonly referred to as 5-vinyl-2-oxazolidinone) is one such bifunctional powerhouse. The molecule features a rigid oxazolidinone ring—ideal for stereocontrolling asymmetric transformations and acting as a latent amino alcohol source—coupled with a reactive vinyl group that is highly susceptible to transition-metal-catalyzed activation. This in-depth technical guide dissects its physicochemical properties, its role as a chiral building block in drug development, and its utility in generating hyperbranched polymer grafts.

Physicochemical Profiling

Understanding the baseline properties of 5-ethenyl-1,3-oxazolidin-2-one and its derivatives is critical for designing robust experimental workflows. The table below summarizes the quantitative data for the parent compound and its most utilized protected forms[1][2][3].

Property	5-Ethenyl-1,3-oxazolidin-2-one	3-Boc-5-vinyl-2-oxazolidinone	3-Phenyl-5-vinyl-1,3-oxazolidin-2-one
CAS Number	1856-28-6	1039644-53-5	69974-30-7
Molecular Formula	C5H7NO2	C10H15NO4	C11H11NO2
Molecular Weight	113.11 g/mol	213.23 g/mol	189.21 g/mol
Melting Point	N/A (Liquid/Low-melting solid)	104–109 °C	N/A
Primary Application	Base monomer / Chiral scaffold	Protected intermediate	Polymerization / Intermediate

Mechanistic Role in Asymmetric Synthesis

In drug development, the synthesis of nonproteinogenic amino acids and complex amino alcohols (e.g., phytosphingosine) frequently relies on chiral 4-formyl-5-vinyl-2-oxazolidinones[4][5]. The rigid 5-membered ring restricts conformational freedom, allowing for high levels of diastereoselectivity during nucleophilic additions.

A critical challenge in adding carbon nucleophiles to α-chiral aldehydes is the competing enolization of the aldehyde, which destroys the stereocenter and reduces yield. To circumvent this, we employ organocerium reagents (CeCl₃ + RMgBr). Cerium is highly oxophilic, activating the carbonyl for attack, while the resulting organocerium species is highly nucleophilic but significantly less basic than its Grignard counterpart[4]. This causality ensures that the nucleophilic addition proceeds cleanly to form the 1,2-amino alcohol without racemization.

Workflow for the stereoselective synthesis of amino acids via organocerium addition.

Polymer Chemistry & Surface Modification

Beyond small-molecule synthesis, 5-vinyl-2-oxazolidinone is a potent monomer for generating hyperbranched polyamine grafts on solid substrates (e.g., silicon wafers)[6][7]. This is achieved via a surface-initiated, palladium-catalyzed ring-opening polymerization (ROP).

The mechanistic causality is elegant: A Pd(0) catalyst coordinates to the vinyl group of the oxazolidinone. This coordination induces decarboxylation and ring-opening, generating a highly electrophilic π-allyl palladium intermediate. Primary amines anchored to the silicon surface attack this intermediate, forming a secondary amine. Because this new secondary amine is also nucleophilic, it can attack subsequent π-allyl palladium complexes, leading to rapid, uncontrolled branching (hyperbranching)[7]. This "grafting from" approach drastically alters the surface mechanical properties and wettability of the substrate.

Pd-catalyzed ring-opening polymerization mechanism for hyperbranched polyamines.

Experimental Methodologies

Protocol A: Diastereoselective Nucleophilic Addition to Chiral Oxazolidinones

Adapted from the methodologies of Wee et al.[4]

• Preparation of Organocerium Reagent:

  • Suspend anhydrous CeCl₃ (3.00 g, 12.2 mmol) in dry THF (27 mL) at 0 °C.

  • Causality: CeCl₃ must be rigorously dried (e.g., at 140 °C under high vacuum for 2 hours). Traces of water will hydrolyze the Grignard reagent in the next step, quenching the nucleophile and halting the reaction.

  • Add 0.5 M alkylmagnesium bromide (24 mL) dropwise. Stir for 1 h at 0 °C, then cool to −78 °C.

• Nucleophilic Addition:

  • Add a solution of (4S,5S)-4-formyl-5-vinyl-2-oxazolidinone (1.0 eq) in THF slowly to the organocerium mixture at −78 °C.

  • Causality: The ultra-low temperature maximizes the facial selectivity of the nucleophilic attack by freezing the conformational rotation of the aldehyde, ensuring high diastereomeric excess (d.e.).

• Quenching and Extraction:

  • Quench the reaction with 10% aqueous KF.

  • Validation Checkpoint: Perform TLC (8:1 petroleum ether/EtOAc). The disappearance of the aldehyde spot and the appearance of a more polar alcohol spot confirm conversion. NMR should show a characteristic doublet of triplets for the new chiral carbinol proton.

Protocol B: Surface-Initiated Pd-Catalyzed Ring-Opening Graft Polymerization

Adapted from the methodologies of Bergbreiter et al.[7]

• Substrate Functionalization:

  • Clean a silicon wafer using piranha solution, then treat with 3-aminopropyltriethoxysilane (APTES) to generate a primary amine-terminated surface.

  • Validation Checkpoint: Measure the water contact angle. A drop from ~70° (bare Si) to ~45° indicates successful amine functionalization. Ellipsometry should show a ~1.5 nm layer thickness[8].

• Polymerization:

  • Submerge the functionalized wafer in a solution of 5-vinyl-2-oxazolidinone (0.5 M) and Pd(PPh₃)₄ (5 mol%) in dry THF.

  • Causality: Pd(PPh₃)₄ is chosen as the Pd(0) source because the bulky triphenylphosphine ligands stabilize the active catalytic species while allowing the vinyl group to coordinate effectively.

  • Heat the system to 60 °C for 24 hours under an inert argon atmosphere.

  • Causality: Argon prevents the oxidation of Pd(0) to Pd(II), which would deactivate the catalyst and prematurely terminate the polymerization.

• Characterization:

  • Remove the wafer, wash extensively with THF and methanol to remove unreacted monomer and catalyst, and dry under N₂.

  • Validation Checkpoint: X-ray Photoelectron Spectroscopy (XPS) must show an increase in the N 1s signal, confirming the growth of the polyamine layer. Atomic Force Microscopy (AFM) should reveal an increase in surface roughness corresponding to the hyperbranched architecture[7].

References

• Wee, A. G. H., & McLeod, D. D. (2003).9. The Journal of Organic Chemistry, 68(21), 8142–8148.

• Bergbreiter, D. E., Kippenberger, A. M., & Lackowski, W. M. (2005).10. Macromolecules, 38(1), 47–52.

• Sigma-Aldrich.2. Sigma-Aldrich Product Catalog.

• ChemicalBook.11. ChemicalBook Database.

• LookChem.1. LookChem Chemical Directory.

Sources

• 1. 5-ethenyl-3-phenyl-1,3-oxazolidin-2-one price,buy Formaldehyde,Formaldehyde supplier-Career Henan Chemical Co [lookchem.com]
• 2. 3-Boc-5-vinyl-2-oxazolidinone 1039644-53-5 [sigmaaldrich.com]
• 3. CAS No. 1856-28-6 | Chemsrc [chemsrc.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 5-ethenyl-1,3-oxazolidin-2-one CAS#: 1856-28-6 [m.chemicalbook.com]

An In-depth Technical Guide to the 1H and 13C NMR Chemical Shifts of 5-ethenyl-1,3-oxazolidin-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the expected 1H and 13C Nuclear Magnetic Resonance (NMR) chemical shifts for 5-ethenyl-1,3-oxazolidin-2-one. The oxazolidinone ring system is a critical pharmacophore in several classes of antibiotics, making a thorough understanding of its spectroscopic characteristics essential for the synthesis and characterization of new derivatives in drug discovery.

Predicted 1H and 13C NMR Data

The following tables summarize the predicted chemical shifts for 5-ethenyl-1,3-oxazolidin-2-one. These predictions are based on the experimental data for methyl (4S,5S)-5-vinyloxazolidin-2-one-4-carboxylate, with necessary adjustments for the absence of the carboxylate group at the 4-position.[1][2][3]

Table 1: Predicted 1H NMR Chemical Shifts for 5-ethenyl-1,3-oxazolidin-2-one

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-4a, H-4b	~3.5 - 4.0	m
H-5	~4.8 - 5.0	m
H-1'	~5.8 - 6.0	ddd	~17, ~10, ~5
H-2'a	~5.3 - 5.5	d	~17
H-2'b	~5.2 - 5.4	d	~10
NH	~6.0 - 7.0	br s

Table 2: Predicted 13C NMR Chemical Shifts for 5-ethenyl-1,3-oxazolidin-2-one

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	~158 - 160
C-4	~45 - 50
C-5	~75 - 80
C-1'	~135 - 138
C-2'	~116 - 118

Spectral Analysis and Rationale

The chemical environment of each nucleus dictates its resonance frequency. The following analysis explains the basis for the predicted chemical shifts.

• Oxazolidinone Ring Protons (H-4, H-5, NH):

  • The two protons at the C-4 position are diastereotopic and are expected to appear as a complex multiplet in the range of 3.5-4.0 ppm. Their proximity to the electronegative nitrogen and oxygen atoms causes a downfield shift.

  • The H-5 proton , being adjacent to both the ring oxygen and the ethenyl group, is expected to resonate further downfield, around 4.8-5.0 ppm, likely as a multiplet due to coupling with the H-4 protons and the vinylic proton H-1'.

  • The NH proton will appear as a broad singlet, with its chemical shift being highly dependent on the solvent and concentration. A typical range is between 6.0 and 7.0 ppm.

• Ethenyl Group Protons (H-1', H-2'):

  • The vinylic proton H-1' will be the most downfield of the ethenyl protons, appearing as a doublet of doublet of doublets (ddd) due to coupling with H-5 and the two geminal H-2' protons. The expected chemical shift is in the range of 5.8-6.0 ppm.

  • The two terminal vinylic protons (H-2'a and H-2'b) are diastereotopic and will have distinct chemical shifts, typically between 5.2 and 5.5 ppm. They will appear as doublets with large geminal coupling constants and smaller cis and trans coupling constants to H-1'.

• Oxazolidinone and Ethenyl Group Carbons:

  • The carbonyl carbon (C-2) of the oxazolidinone ring is the most deshielded carbon and will appear at a characteristic downfield shift of approximately 158-160 ppm.

  • The C-4 carbon , a methylene group adjacent to the nitrogen, is predicted to be in the range of 45-50 ppm.

  • The C-5 carbon , bonded to the ring oxygen and the ethenyl group, will be found around 75-80 ppm.

  • The C-1' carbon of the ethenyl group, being a methine carbon in a double bond, is expected to resonate at about 135-138 ppm.

  • The terminal methylene carbon (C-2') of the ethenyl group will appear further upfield, around 116-118 ppm.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality 1H and 13C NMR spectra for 5-ethenyl-1,3-oxazolidin-2-one, the following protocol is recommended:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl3 or DMSO-d6). Chloroform-d is a common choice for similar compounds.[1]

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

  • Tune and shim the probe to ensure a homogeneous magnetic field.

• 1H NMR Acquisition:

  • Acquire a standard one-dimensional 1H NMR spectrum.

  • Typical parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • Collect a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• 13C NMR Acquisition:

  • Acquire a proton-decoupled 13C NMR spectrum.

  • Use a standard pulse program with a 45-90 degree pulse angle and a relaxation delay of 2-5 seconds.

  • A larger number of scans will be required for 13C NMR due to the lower natural abundance of the 13C isotope.

• 2D NMR Experiments (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): To establish 1H-1H coupling networks and confirm the connectivity of protons within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded 1H and 13C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between 1H and 13C, which is crucial for assigning quaternary carbons and confirming the overall structure.

Visualizing Experimental Workflow and Molecular Connectivity

The following diagrams, generated using Graphviz, illustrate the experimental workflow for NMR analysis and the key spin-spin coupling relationships within 5-ethenyl-1,3-oxazolidin-2-one.

Caption: Experimental workflow for NMR analysis.

Caption: Key 1H-1H spin-spin couplings.

References

• Nolen, E. G., et al. (2021). Stereoselective Synthesis of (4S,5S)-5-Vinyloxazolidin-2-one-4-carboxylate as a β-Vinylserine Synthetic Equivalent by Vinyl Grignard Addition to an N-Tosyl Version of Garner's Aldehyde. PubMed Central. [Link]

• Sim, T., et al. (2003). A Novel Synthesis of 5-Functionalized Oxazolidin-2-ones from Enantiomerically Pure 2-Substituted N-[(R)-(+)-. The Journal of Organic Chemistry, 68(1), 104-107. [Link]

• Aggarwal, V. K., et al. (2011). Synthesis of N-Vinyloxazolidinones and Morpholines from Amino Alcohols and Vinylsulfonium Salts: Analysis of the. European Journal of Organic Chemistry, 2011(34), 6939-6946. [Link]

• Nolen, E. G., et al. (2020). Stereoselective Synthesis of (4 S,5 S)-5-Vinyloxazolidin-2-one-4-carboxylate as a β-Vinylserine Synthetic Equivalent by Vinyl Grignard Addition to an N-Tosyl Version of Garner's Aldehyde. PubMed. [Link]

• Nolen, E. G., et al. (2021). Stereoselective Synthesis of (4S,5S)-5-Vinyloxazolidin-2-one-4-carboxylate as a β-Vinylserine Synthetic Equivalent by Vinyl Grignard Addition to an N-Tosyl Version of Garner's Aldehyde. ResearchGate. [Link]

• Cambridge Isotope Laboratories, Inc. NMR Solvent Data Chart. Rice University. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]/doi/10.1021/om100106e)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Stereoselective Synthesis of (4 S,5 S)-5-Vinyloxazolidin-2-one-4-carboxylate as a β-Vinylserine Synthetic Equivalent by Vinyl Grignard Addition to an N-Tosyl Version of Garner's Aldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermodynamic Stability of 5-Ethenyl-1,3-oxazolidin-2-one in Solution

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

5-Ethenyl-1,3-oxazolidin-2-one is a pivotal heterocyclic compound, finding application as a versatile building block in organic synthesis and as a key structural motif in various pharmacologically active molecules. The thermodynamic stability of this compound in solution is a critical parameter that dictates its shelf-life, reactivity in synthetic protocols, and ultimately, its efficacy and safety in pharmaceutical formulations. This in-depth technical guide provides a comprehensive analysis of the factors governing the stability of 5-ethenyl-1,3-oxazolidin-2-one in solution. We will explore its principal degradation pathways, the influence of environmental factors such as pH, temperature, and solvent, and delineate robust analytical methodologies for its quantification and the characterization of its degradants. This guide is intended to equip researchers, scientists, and drug development professionals with the fundamental knowledge and practical insights required to effectively manage the stability of this important molecule.

Introduction to 5-Ethenyl-1,3-oxazolidin-2-one

The 1,3-oxazolidin-2-one ring system is a privileged scaffold in medicinal chemistry, most notably recognized in the linezolid class of antibiotics. The introduction of an ethenyl (vinyl) group at the 5-position of this heterocyclic core imparts unique reactivity, making 5-ethenyl-1,3-oxazolidin-2-one a valuable intermediate for the synthesis of a diverse array of complex molecules. However, the presence of both a reactive vinyl group and a potentially labile oxazolidinone ring introduces inherent stability challenges. A thorough understanding of the thermodynamic and kinetic aspects of its degradation is therefore paramount for its successful application.

Principal Degradation Pathways

The chemical structure of 5-ethenyl-1,3-oxazolidin-2-one features two primary sites susceptible to degradation in solution: the oxazolidinone ring and the N-vinyl group.

Hydrolysis of the 1,3-Oxazolidin-2-one Ring

The cyclic carbamate functionality of the oxazolidinone ring is susceptible to hydrolysis under both acidic and basic conditions, leading to ring-opening. This process is often the primary degradation pathway in aqueous solutions. The rate of hydrolysis is significantly influenced by pH.[1]

• Acid-Catalyzed Hydrolysis: Under acidic conditions, protonation of the carbonyl oxygen or the ring nitrogen atom can facilitate nucleophilic attack by water, leading to the formation of a β-amino alcohol derivative.

• Base-Catalyzed Hydrolysis: In alkaline media, direct nucleophilic attack of a hydroxide ion on the carbonyl carbon initiates ring cleavage. Strong basic conditions are generally required for this to proceed at a significant rate.[2]

Reactions of the Ethenyl (Vinyl) Group

The vinyl group is also a reactive moiety that can undergo several transformations, impacting the stability of the parent molecule.

• Acid-Catalyzed Hydrolysis of the N-Vinyl Group: In acidic environments, the N-vinyl group can undergo hydrolysis to yield acetaldehyde and the corresponding 5-substituted-1,3-oxazolidin-2-one. This reaction is analogous to the well-documented acid-catalyzed hydrolysis of N-vinyl amides.[2][3]

• Polymerization: Vinyl monomers are prone to polymerization, which can be initiated by heat, light, or the presence of radical initiators. While this is a desirable reaction in the synthesis of polymers, uncontrolled polymerization in solution constitutes a degradation pathway.

• Oxidation: The electron-rich double bond of the vinyl group can be susceptible to oxidation, particularly in the presence of oxidizing agents or upon exposure to light and air. This can lead to the formation of various oxidation products, including epoxides, aldehydes, or carboxylic acids.

dot graph "Degradation_Pathways" { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

"5-Ethenyl-1,3-oxazolidin-2-one" [fillcolor="#4285F4", fontcolor="#FFFFFF"];

subgraph "cluster_hydrolysis" { label = "Hydrolysis"; style = "rounded"; bgcolor = "#F1F3F4"; "Ring-Opened Product" [label="β-Amino Alcohol Derivative"]; "Acetaldehyde + 5-Substituted Oxazolidinone" [label="Acetaldehyde + 5-Substituted-\n1,3-oxazolidin-2-one"]; }

subgraph "cluster_vinyl_reactions" { label = "Vinyl Group Reactions"; style = "rounded"; bgcolor = "#F1F3F4"; "Polymer"; "Oxidation Products"; }

"5-Ethenyl-1,3-oxazolidin-2-one" -> "Ring-Opened Product" [label="Acid/Base Catalyzed\nRing Hydrolysis"]; "5-Ethenyl-1,3-oxazolidin-2-one" -> "Acetaldehyde + 5-Substituted Oxazolidinone" [label="Acid-Catalyzed\nVinyl Group Hydrolysis"]; "5-Ethenyl-1,3-oxazolidin-2-one" -> "Polymer" [label="Radical/Thermal\nInitiation"]; "5-Ethenyl-1,3-oxazolidin-2-one" -> "Oxidation Products" [label="Oxidizing Agents/\nLight"]; } Figure 1: Principal degradation pathways of 5-ethenyl-1,3-oxazolidin-2-one in solution.

Factors Influencing Thermodynamic Stability

The stability of 5-ethenyl-1,3-oxazolidin-2-one in solution is not an intrinsic property but is highly dependent on a range of environmental factors.

pH of the Solution

As discussed, pH is a critical determinant of the degradation rate and pathway. The molecule is expected to exhibit maximum stability in the neutral pH range, with accelerated degradation under both strongly acidic and strongly basic conditions. The pH-rate profile for the hydrolysis of oxazolidines is often sigmoidal, with maximum rates observed at pH values greater than 7-7.5.[1]

Solvent Effects

The choice of solvent can significantly impact the stability of 5-ethenyl-1,3-oxazolidin-2-one.

• Polar Protic Solvents: Solvents such as water and alcohols can participate directly in the degradation process through solvolysis. Water, in particular, can act as a nucleophile in the hydrolysis of the oxazolidinone ring.

• Aprotic Solvents: In aprotic solvents, degradation pathways involving water are minimized. However, the polarity of the aprotic solvent can still influence the rate of other degradation reactions by stabilizing or destabilizing transition states.

Temperature

Temperature has a profound effect on the kinetics of degradation. In accordance with the Arrhenius equation, an increase in temperature will generally lead to an exponential increase in the rate of degradation reactions. For long-term storage, it is advisable to keep solutions of 5-ethenyl-1,3-oxazolidin-2-one at reduced temperatures to minimize thermal decomposition.

Light Exposure

The presence of a chromophoric vinyl group suggests potential photosensitivity. Exposure to light, particularly in the UV region, can provide the energy to initiate photochemical reactions, including polymerization and oxidation. Therefore, solutions of 5-ethenyl-1,3-oxazolidin-2-one should be protected from light.

Experimental Protocols for Stability Assessment

A systematic approach to evaluating the stability of 5-ethenyl-1,3-oxazolidin-2-one involves conducting forced degradation studies. These studies intentionally stress the molecule under various conditions to identify potential degradants and establish degradation pathways.[4][5][6]

Forced Degradation (Stress Testing) Protocol

Objective: To identify the degradation products of 5-ethenyl-1,3-oxazolidin-2-one under various stress conditions and to develop a stability-indicating analytical method.

Materials:

• 5-Ethenyl-1,3-oxazolidin-2-one

• HPLC grade acetonitrile and water

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3% v/v)

• pH meter

• HPLC system with a UV detector

• Thermostatically controlled oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 5-ethenyl-1,3-oxazolidin-2-one in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl and heat at a controlled temperature (e.g., 60 °C) for a defined period.

  • Basic Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH and heat at a controlled temperature (e.g., 60 °C) for a defined period.

  • Oxidative Degradation: Mix an aliquot of the stock solution with 3% H₂O₂ and keep at room temperature for a defined period.

  • Thermal Degradation: Expose a solid sample or a solution of the compound to elevated temperatures (e.g., 80 °C) for a defined period.

  • Photolytic Degradation: Expose a solution of the compound to UV and visible light in a photostability chamber.

• Sample Analysis: At specified time points, withdraw samples from each stress condition, neutralize if necessary, and dilute to a suitable concentration for analysis by a stability-indicating HPLC method.

• Data Analysis: Compare the chromatograms of the stressed samples with that of an unstressed control to identify and quantify the degradation products.

dot graph "Forced_Degradation_Workflow" { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

subgraph "cluster_preparation" { label = "Preparation"; style = "rounded"; bgcolor = "#F1F3F4"; "Stock_Solution" [label="Prepare Stock Solution\nof 5-Ethenyl-1,3-oxazolidin-2-one"]; }

subgraph "cluster_stressing" { label = "Stress Conditions"; style = "rounded"; bgcolor = "#F1F3F4"; "Acid" [label="Acidic Hydrolysis\n(e.g., 0.1 M HCl, 60°C)"]; "Base" [label="Basic Hydrolysis\n(e.g., 0.1 M NaOH, 60°C)"]; "Oxidation" [label="Oxidative Degradation\n(e.g., 3% H₂O₂)"]; "Thermal" [label="Thermal Degradation\n(e.g., 80°C)"]; "Photo" [label="Photolytic Degradation\n(UV/Vis Light)"]; }

subgraph "cluster_analysis" { label = "Analysis"; style = "rounded"; bgcolor = "#F1F3F4"; "Sampling" [label="Sample at\nTime Points"]; "Neutralization" [label="Neutralize (if needed)\nand Dilute"]; "HPLC_Analysis" [label="Analyze by Stability-Indicating\nHPLC Method"]; "Data_Analysis" [label="Compare Chromatograms,\nIdentify & Quantify Degradants"]; }

"Stock_Solution" -> {"Acid", "Base", "Oxidation", "Thermal", "Photo"}; "Acid" -> "Sampling"; "Base" -> "Sampling"; "Oxidation" -> "Sampling"; "Thermal" -> "Sampling"; "Photo" -> "Sampling"; "Sampling" -> "Neutralization"; "Neutralization" -> "HPLC_Analysis"; "HPLC_Analysis" -> "Data_Analysis"; } Figure 2: Workflow for forced degradation studies of 5-ethenyl-1,3-oxazolidin-2-one.

Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for accurately quantifying the decrease in the concentration of 5-ethenyl-1,3-oxazolidin-2-one and for separating it from its degradation products. A reversed-phase HPLC method with UV detection is generally suitable.

Table 1: Example HPLC Method Parameters

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Gradient or isocratic mixture of acetonitrile and water (with or without a buffer, e.g., phosphate buffer)
Flow Rate	1.0 mL/min
Detection Wavelength	Determined by UV-Vis spectrum of the analyte
Column Temperature	Ambient or controlled (e.g., 30 °C)
Injection Volume	10-20 µL

The method must be validated according to ICH guidelines to ensure its specificity, linearity, accuracy, precision, and robustness.

Computational Approaches to Stability Assessment

In the absence of extensive experimental thermodynamic data, computational chemistry, particularly Density Functional Theory (DFT), can provide valuable insights into the stability of 5-ethenyl-1,3-oxazolidin-2-one.[7]

5.1. Calculation of Thermodynamic Parameters: DFT calculations can be employed to determine the enthalpy of formation, Gibbs free energy of formation, and other thermodynamic properties of the parent molecule and its potential degradation products. By comparing these values, the thermodynamic favorability of different degradation pathways can be assessed.

5.2. Mechanistic Studies: Computational modeling can also be used to elucidate the reaction mechanisms of degradation, including the identification of transition states and the calculation of activation energies. This information is invaluable for understanding the kinetics of the degradation processes.

Summary and Recommendations

The thermodynamic stability of 5-ethenyl-1,3-oxazolidin-2-one in solution is a multifaceted issue governed by its inherent chemical reactivity and the surrounding environmental conditions. The primary degradation pathways involve hydrolysis of the oxazolidinone ring and reactions of the N-vinyl group. To ensure the integrity of this compound in solution, the following recommendations should be considered:

• pH Control: Maintain solutions at or near a neutral pH to minimize both acid and base-catalyzed hydrolysis.

• Solvent Selection: Whenever possible, use aprotic solvents to avoid solvolysis. If aqueous solutions are necessary, consider the use of buffers to maintain a stable pH.

• Temperature Management: Store solutions at low temperatures to reduce the rate of thermal degradation.

• Protection from Light: Protect solutions from light to prevent photochemical reactions.

• Inert Atmosphere: For long-term storage, consider purging solutions with an inert gas (e.g., nitrogen or argon) to minimize oxidative degradation.

By implementing these strategies and employing robust analytical methods for stability monitoring, researchers and drug development professionals can effectively manage the stability of 5-ethenyl-1,3-oxazolidin-2-one, ensuring its quality and performance in its intended applications.

References

• Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences, 99(8), 3362-3371.
• Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy. Request PDF.
• Wang, D., et al. (2018). Enantioselective synthesis of 2-oxazolidinones by ruthenium(ii)–NHC-catalysed asymmetric hydrogenation of 2-oxazolones. Chemical Science, 9(28), 6104-6108.
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Spectroscopic Characterization of 5-Ethenyl-1,3-oxazolidin-2-one Derivatives: A Senior Application Scientist's Guide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 1,3-oxazolidin-2-one scaffold is a privileged structure in medicinal chemistry, forming the core of several important antibacterial agents, including linezolid.[1][2] The introduction of an ethenyl (vinyl) group at the 5-position creates a versatile synthetic intermediate, opening avenues for further functionalization through reactions like cross-coupling, polymerization, or Michael additions.[3][4] For researchers in drug development and organic synthesis, the unambiguous structural confirmation of these 5-ethenyl-1,3-oxazolidin-2-one derivatives is paramount. This guide provides a detailed exploration of the primary spectroscopic techniques employed for their characterization, grounded in the principles of analytical chemistry and supported by field-proven methodologies.

Our approach moves beyond a simple recitation of data, focusing instead on the causal links between molecular structure and spectroscopic output. We will dissect the characteristic signals in Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), providing not only the "what" but the "why" behind the data, ensuring a robust and self-validating characterization workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint

NMR spectroscopy is the most powerful tool for the definitive structural elucidation of organic molecules. For 5-ethenyl-1,3-oxazolidin-2-one derivatives, both ¹H and ¹³C NMR provide a wealth of information regarding the connectivity, chemical environment, and stereochemistry of the molecule.

¹H NMR Spectroscopy: Mapping the Proton Framework

Proton NMR provides a detailed picture of the hydrogen atom environments. The key to interpreting the ¹H NMR spectrum of a 5-ethenyl-1,3-oxazolidin-2-one derivative lies in recognizing the distinct and complex spin systems of the ethenyl group and the oxazolidinone ring.

Causality Behind Expected Signals:

• The Ethenyl (Vinyl) Group: This group presents as a classic AMX or ABX spin system, depending on the magnetic field strength and the specific electronic environment.

  • Hₓ (Proton on C5 of the ring): This proton is coupled to both the C4 protons and the two geminal vinyl protons (Hₐ and Hₑ), resulting in a complex multiplet.

  • Hₐ and Hₑ (Terminal Vinyl Protons): These protons are diastereotopic. They are coupled to each other (geminal coupling, ²J), to Hₓ (vicinal, ³J), and exhibit distinct chemical shifts. The trans coupling constant (³Jtrans) is typically larger than the cis coupling constant (³Jcis), a critical feature for assignment.

• The Oxazolidinone Ring Protons:

  • C5-H: As mentioned, this proton's signal is a multiplet due to coupling with protons on C4 and the vinyl group. Its chemical shift is influenced by the adjacent oxygen and nitrogen atoms.

  • C4-H₂: The two protons on C4 are typically diastereotopic due to the chiral center at C5. They will appear as two separate multiplets, each coupled to the other (geminal coupling) and to the C5 proton.

• N3-H: If the nitrogen atom is unsubstituted, the N-H proton usually appears as a broad singlet, the chemical shift of which can be highly variable and dependent on solvent and concentration.[5]

Table 1: Typical ¹H NMR Spectroscopic Data for the 5-Ethenyl-1,3-oxazolidin-2-one Core

Proton(s)	Typical Chemical Shift (δ, ppm)	Multiplicity	Typical Coupling Constants (J, Hz)
Vinyl-H (gem, Hₐ)	5.2 - 5.4	dd	²Jgem = 0.5-3.0; ³Jcis = 8.0-12.0
Vinyl-H (gem, Hₑ)	5.1 - 5.3	dd	²Jgem = 0.5-3.0; ³Jtrans = 14.0-18.0
Vinyl-H (internal)	5.7 - 6.0	ddd	³Jcis = 8.0-12.0; ³Jtrans = 14.0-18.0; ³JC5-H = 5.0-8.0
C5-H	4.6 - 5.0	m	-
C4-H₂	3.2 - 3.8	m	-
N-H	5.5 - 7.5	br s	-

Note: Chemical shifts are referenced to TMS and can vary based on solvent and substitution.[6][7]

Experimental Protocol: ¹H NMR Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the dried 5-ethenyl-1,3-oxazolidin-2-one derivative.

• Solvent Addition: Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean vial.[8] Chloroform-d (CDCl₃) is often a good first choice for its ability to dissolve a wide range of organic compounds.

• Transfer: Transfer the solution to a clean NMR tube using a Pasteur pipette.

• Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), if not already present in the solvent.

• Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher for better resolution of complex multiplets).[8]

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

Proton-decoupled ¹³C NMR spectroscopy provides a single peak for each chemically unique carbon atom, offering a direct count of non-equivalent carbons and insight into their functional group environment.

Causality Behind Expected Signals:

• Carbonyl Carbon (C2): The C=O carbon of the oxazolidinone ring is highly deshielded due to the double bond and the electronegativity of the two adjacent heteroatoms (O and N). It will appear significantly downfield, typically in the 155-160 ppm range.[2]

• Vinyl Carbons: The two sp² hybridized carbons of the ethenyl group will appear in the typical alkene region (110-140 ppm).[9] The terminal CH₂ carbon will be more upfield than the substituted CH carbon.

• Oxazolidinone Ring Carbons (C4 & C5): These sp³ carbons are bonded to heteroatoms, causing them to appear further downfield than typical alkane carbons. C5, bonded to both oxygen and the vinyl group, will have a distinct shift from C4, which is adjacent to the nitrogen.[10][11]

Table 2: Typical ¹³C NMR Spectroscopic Data for the 5-Ethenyl-1,3-oxazolidin-2-one Core

Carbon	Typical Chemical Shift (δ, ppm)
C2 (C=O)	155 - 160
Vinyl (CH)	135 - 140
Vinyl (CH₂)	115 - 120
C5	75 - 85
C4	45 - 55

Note: Chemical shifts are referenced to TMS and can vary based on solvent and substitution.[12][13]

Experimental Protocol: ¹³C NMR Sample Preparation

The protocol is identical to that for ¹H NMR. Often, both spectra are acquired from the same sample tube to ensure consistency. A higher number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the key functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational energies of chemical bonds. For 5-ethenyl-1,3-oxazolidin-2-one derivatives, IR provides immediate confirmation of the core structural motifs.

Causality Behind Expected Absorption Bands:

• C=O Stretch: The carbonyl group of the cyclic carbamate (oxazolidinone) is the most prominent feature. It produces a very strong, sharp absorption band. Its frequency is typically higher than that of a linear amide due to ring strain.[14][15]

• C=C Stretch: The stretching vibration of the vinyl group double bond gives rise to a medium-intensity band in the 1640-1680 cm⁻¹ region.[15]

• C-O Stretches: The oxazolidinone ring contains two C-O single bonds, which will produce strong stretching bands in the fingerprint region (typically 1000-1300 cm⁻¹).[15]

• =C-H Bends: The out-of-plane bending vibrations of the hydrogens on the vinyl group produce characteristic absorptions that can help confirm its presence.

Table 3: Key IR Absorption Bands for 5-Ethenyl-1,3-oxazolidin-2-one Derivatives

Functional Group	Vibration Type	Typical Wavenumber (cm⁻¹)	Intensity
C=O (Oxazolidinone)	Stretch	1735 - 1770	Strong, Sharp
C=C (Vinyl)	Stretch	1640 - 1680	Medium
N-H	Stretch	3200 - 3400	Medium, Broad
C-O	Stretch	1000 - 1300	Strong
=C-H	Bend (Out-of-plane)	910 - 990	Medium

Note: Values are approximate and can be influenced by the molecular environment.[8][14]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a common and convenient method that requires minimal sample preparation.

• Background Scan: Record a background spectrum of the clean ATR crystal to subtract atmospheric and instrument-related absorptions.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.[8]

• Pressure Application: Apply pressure using the instrument's clamp to ensure good contact between the sample and the crystal.

• Data Acquisition: Record the FTIR spectrum over the desired range (e.g., 4000-400 cm⁻¹).[8]

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) after analysis.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of the compound and offers clues to its structure through the analysis of fragmentation patterns. Electrospray Ionization (ESI) is a soft ionization technique well-suited for these moderately polar molecules, often yielding a prominent protonated molecular ion peak.

Causality Behind Expected Ions:

• Molecular Ion Peak: In ESI-MS positive ion mode, the most significant peak is often the protonated molecule [M+H]⁺. Its mass confirms the molecular formula.[16]

• Fragmentation Pattern: While fragmentation can be complex, common pathways for oxazolidinone derivatives involve the cleavage of the ring or loss of substituents.[16][17] The ethenyl group may be lost, or the ring may cleave at the C-O or C-N bonds. Tandem MS (MS/MS) experiments can be used to rationalize these breakdown routes and provide further structural confirmation.[16]

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (typically ~1 mg/mL) in a suitable solvent, such as methanol or acetonitrile.

• Infusion: The solution is infused directly into the ESI source at a low flow rate.

• Ionization: A high voltage is applied to the infusion capillary, creating a fine spray of charged droplets. The solvent evaporates, leaving the protonated analyte molecules in the gas phase.

• Analysis: The ions are guided into the mass analyzer (e.g., quadrupole or time-of-flight), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The detector records the abundance of ions at each m/z value, generating the mass spectrum.

Integrated Characterization Workflow

A robust characterization relies on the synergy of these techniques. The following workflow ensures a logical and self-validating process for structural confirmation.

Caption: Integrated workflow for the spectroscopic characterization of novel compounds.

Conclusion

The spectroscopic characterization of 5-ethenyl-1,3-oxazolidin-2-one derivatives is a multi-faceted process where each technique provides a unique and essential piece of the structural puzzle. ¹H and ¹³C NMR establish the definitive carbon-hydrogen framework, IR spectroscopy offers rapid confirmation of key functional groups, and mass spectrometry validates the molecular weight. By understanding the principles behind the expected spectral features and employing systematic, validated protocols, researchers can confidently and accurately elucidate the structures of these valuable synthetic intermediates, paving the way for their application in drug discovery and materials science.

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A Comprehensive Technical Guide to the Solubility Profile of 5-ethenyl-1,3-oxazolidin-2-one in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This guide provides an in-depth exploration of the solubility characteristics of 5-ethenyl-1,3-oxazolidin-2-one, a pivotal parameter for its application in research and pharmaceutical development. In the absence of extensive published quantitative data for this specific molecule, this document synthesizes foundational principles of solubility, predictive methodologies based on molecular structure, and a comprehensive, field-proven experimental protocol for the precise determination of its solubility in a range of organic solvents. This guide is designed to empower researchers to generate reliable and reproducible solubility data, a critical step in process development, formulation, and analytical method design.

Introduction: The Significance of 5-ethenyl-1,3-oxazolidin-2-one and Its Solubility

5-ethenyl-1,3-oxazolidin-2-one is a heterocyclic compound of significant interest due to its versatile chemical structure, featuring a vinyl group and a carbamate moiety within a five-membered ring. This combination of functional groups makes it a valuable building block in organic synthesis and a potential pharmacophore in drug discovery. Understanding its solubility in various organic solvents is paramount for a multitude of applications, from reaction engineering and purification to the formulation of therapeutic agents. Solubility dictates the choice of solvent for synthesis and purification, influences crystallization processes, and is a critical determinant of bioavailability in pharmaceutical formulations.[1]

This guide will delve into the theoretical underpinnings of solubility, provide a framework for predicting the solubility of 5-ethenyl-1,3-oxazolidin-2-one, and offer a detailed, step-by-step protocol for its experimental determination.

Theoretical Framework: Predicting Solubility

The adage "like dissolves like" serves as a fundamental principle in predicting solubility.[1] This concept is rooted in the polarity of both the solute and the solvent. Polar molecules tend to dissolve in polar solvents, while non-polar molecules are more soluble in non-polar solvents.[2] The solubility of 5-ethenyl-1,3-oxazolidin-2-one will, therefore, be governed by the interplay of intermolecular forces between it and the chosen solvent.

Molecular Structure of 5-ethenyl-1,3-oxazolidin-2-one:

Caption: Experimental workflow for the determination of equilibrium solubility.

Step-by-Step Protocol

• Preparation:

  • Accurately weigh an excess amount of 5-ethenyl-1,3-oxazolidin-2-one and add it to a vial containing a precise volume (e.g., 5 mL) of the chosen organic solvent. The excess solid should be clearly visible.

• Equilibration:

  • Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C).

  • Agitate the samples for a predetermined time, typically 24 to 48 hours, to ensure equilibrium is reached. [3][4]3. Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to allow the larger particles to settle.

  • Centrifuge the vials to pellet the remaining undissolved solid.

  • Carefully withdraw a sample of the supernatant and filter it through a syringe filter compatible with the organic solvent to remove any remaining particulate matter.

• Analysis:

  • Accurately dilute the clear filtrate with the same solvent to a concentration that falls within the linear range of the analytical method.

  • Determine the concentration of 5-ethenyl-1,3-oxazolidin-2-one in the diluted sample using a validated analytical method such as HPLC-UV, GC-FID, or UV-Vis spectrophotometry. [3]5. Validation of Equilibrium:

  • To confirm that equilibrium has been reached, the remaining suspension can be returned to the shaker for an additional 24 hours. [3]The sampling and analysis process is then repeated. The solubility values obtained at the two time points should be in close agreement.

Data Reporting

Solubility should be reported in standard units such as mg/mL, g/L, or molarity (mol/L). The temperature at which the measurement was performed must always be specified.

Causality Behind Experimental Choices

• Shake-Flask Method: This method is chosen for its reliability in determining true equilibrium solubility, which is a thermodynamic constant for a given solute-solvent system at a specific temperature and pressure. [3]* Constant Temperature: Solubility is highly dependent on temperature. Maintaining a constant temperature is crucial for obtaining reproducible results. [4][5]* Excess Solute: The presence of an excess of the solid phase ensures that the solution remains saturated throughout the experiment.

• Filtration: Filtration is a critical step to separate the saturated solution from the undissolved solid, preventing overestimation of the solubility. [6]The choice of filter material is important to avoid adsorption of the solute.

• Validated Analytical Method: The use of a specific and linear analytical method is essential for the accurate quantification of the solute concentration. [3]

Conclusion

While a comprehensive, experimentally determined solubility profile for 5-ethenyl-1,3-oxazolidin-2-one is not yet widely published, this guide provides the necessary theoretical framework and a robust experimental protocol for its determination. By understanding the interplay of molecular structure and solvent properties, and by adhering to the principles of Good Laboratory Practice (GLP) in experimental design, researchers can confidently generate the high-quality solubility data required for their specific applications. [7][8][9]The provided protocol serves as a self-validating system to ensure the integrity and trustworthiness of the obtained results.

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• Baka, E. (2011). [Good laboratory practice of equilibrium solubility measurement]. Acta Pharmaceutica Hungarica, 81(1), 18–28. Retrieved from [Link]

• ResearchGate. (n.d.). How to determine the solubility of a substance in an organic solvent?. Retrieved from [Link]

• Taylor & Francis Online. (2015). Suitability of analytical methods to measure solubility for the purpose of nanoregulation. Retrieved from [Link]

• Analytik NEWS. (2024). Solubility: Importance, Measurements and Applications. Retrieved from [Link]

• American Pharmaceutical Review. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Retrieved from [Link]

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• LookChem. (n.d.). 5-ethenyl-3-phenyl-1,3-oxazolidin-2-one CAS NO.69974-30-7. Retrieved from [Link]

• OMICS International. (n.d.). How Polarity Influences Chemical Reactions and Intermolecular Forces. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). The Impact of Solvent Polarity on N-Heterocyclic Carbene-Catalyzed β-Protonations of Homoenolate Equivalents. Retrieved from [Link]

• World Health Organization. (2018). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. Retrieved from [Link]

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• ResearchGate. (n.d.). The Effects of Solvent Polarity and pKa on the Absorption of Solvents into Poly( glutaric acid- glycerol) Films. Retrieved from [Link]

• PubChem. (n.d.). 3-Ethyl-1,3-oxazolidin-2-one. Retrieved from [Link]

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mechanism of action for 5-ethenyl-1,3-oxazolidin-2-one ring opening

An In-depth Technical Guide to the Ring-Opening Mechanisms of 5-Ethenyl-1,3-oxazolidin-2-one

Abstract

The 5-ethenyl-1,3-oxazolidin-2-one scaffold is a cornerstone in modern synthetic chemistry, serving as a versatile chiral auxiliary and a precursor to a multitude of biologically active molecules. Its synthetic utility is largely defined by the diverse and stereocontrolled manner in which its five-membered ring can be opened. This technical guide provides an in-depth exploration of the core mechanisms governing the ring-opening of this valuable heterocycle. We will dissect the key mechanistic pathways—including nucleophilic, acid-catalyzed, transition metal-mediated, and decarboxylative routes—supported by field-proven insights, detailed experimental protocols, and comprehensive references. This document is intended for researchers, scientists, and drug development professionals seeking a deep causal understanding of these critical transformations.

Introduction: The Strategic Importance of the 5-Ethenyl-1,3-oxazolidin-2-one Ring

The 1,3-oxazolidin-2-one ring system is a privileged motif in medicinal chemistry and asymmetric synthesis.[1][2] When substituted with an ethenyl (vinyl) group at the C5 position, the molecule's reactivity profile is significantly enhanced, offering unique synthetic possibilities. The vinyl group can act as a handle for transition metal catalysis or participate in various addition reactions, while the oxazolidinone ring itself remains susceptible to cleavage. Understanding the mechanisms of this ring-opening is paramount for controlling reaction outcomes, particularly stereochemistry, and for designing novel synthetic strategies.

The stability of the oxazolidinone ring is a delicate balance. The endocyclic carbamate introduces electronic effects that influence bond strengths, while the five-membered ring possesses inherent strain that can be harnessed as a thermodynamic driving force for ring-opening reactions.[3][4] This guide will elucidate how different reagents and catalysts exploit these features to achieve selective C-O or C-N bond cleavage.

Core Mechanistic Pathways of Ring-Opening

The cleavage of the 5-ethenyl-1,3-oxazolidin-2-one ring can be broadly categorized into several distinct, yet sometimes overlapping, mechanistic paradigms. The choice of reagent, catalyst, and reaction conditions dictates which pathway is favored, leading to a diverse array of functionalized products.

Nucleophilic Ring-Opening: S_N2 vs. S_N2' Pathways

Direct attack by a nucleophile is one of the most fundamental ways to open the oxazolidinone ring. The presence of the vinyl group introduces a crucial element of regioselectivity: the nucleophile can attack either the C5 carbon directly (an S_N2-type mechanism) or the terminal carbon of the vinyl group in a conjugate addition fashion (an S_N2'-type mechanism).

Causality and Mechanism: The regioselectivity is often dictated by the nature of the nucleophile and the presence of activating agents. "Soft" nucleophiles, particularly in the presence of copper catalysts, tend to favor the S_N2' pathway, delivering the nucleophile to the terminal carbon of the alkene. This conjugate addition is electronically coupled with the cleavage of the C5-O1 bond, which is facilitated by the release of ring strain.[5] Conversely, "harder" nucleophiles or reactions under conditions that favor direct substitution may proceed via an S_N2 mechanism at C5.

Organocopper reagents are particularly effective for promoting the anti-S_N2' ring-opening, which proceeds with high regio- and stereoselectivity. This transformation is invaluable for creating di- and tri-substituted alkene dipeptide isosteres.[5]

Figure 1: Competing S_N2 and S_N2' nucleophilic attack pathways.

Acid-Catalyzed Ring-Opening

Both Brønsted and Lewis acids can serve as potent catalysts for the ring-opening of oxazolidinones. Acidic conditions activate the ring, rendering it more susceptible to attack by even weak nucleophiles.

Causality and Mechanism: Lewis acids (e.g., BF₃·Et₂O, Sc(OTf)₃, Cu(OTf)₂) typically coordinate to the carbonyl oxygen (O2).[3] This coordination withdraws electron density from the carbamate moiety, enhancing the electrophilicity of the C5 carbon and activating the C5-O1 bond towards cleavage. Brønsted acids (e.g., TfOH) can protonate the carbonyl oxygen, leading to a similar activation.[3][6]

The activated intermediate can then be intercepted by a nucleophile, such as an alcohol, to yield a 2-amino ether product.[6] This reaction is often highly stereocontrolled, proceeding with inversion of configuration at the site of nucleophilic attack, consistent with an S_N2-like mechanism on the activated substrate.[3][7] In some cases, particularly with substrates that can stabilize a positive charge, the mechanism may have some S_N1 character.[8]

Figure 2: General workflow for Lewis acid-catalyzed ring-opening.

Transition Metal-Catalyzed Ring-Opening

The vinyl group is a prime target for transition metal catalysis. Palladium-catalyzed reactions, in particular, are well-established for transformations involving allylic systems. While many reports focus on the synthesis of 5-vinyloxazolidinones from vinyl aziridines, the reverse reaction—ring-opening—is mechanistically plausible and synthetically relevant.[9]

Causality and Mechanism: A common pathway involves the formation of a π-allyl palladium intermediate. This occurs via oxidative addition of a Pd(0) catalyst to the C5-O1 bond. This cleavage is facilitated by the allylic nature of the system. The resulting π-allyl complex can then be attacked by a wide range of soft nucleophiles. The regioselectivity of the nucleophilic attack (at the C5 or C4 equivalent position of the allyl system) is influenced by the ligands on the palladium and the nature of the nucleophile.

Iron-catalyzed dicarbofunctionalization of chiral vinyl oxazolidinones has also been reported, proceeding through a radical mechanism to form C-C bonds, although this doesn't always result in ring-opening.[10][11]

Decarboxylative Ring-Opening

Under specific conditions, the oxazolidinone ring can undergo cleavage with concomitant loss of carbon dioxide. This decarboxylative pathway provides a unique route to aminoethylated products and effectively uses the oxazolidinone as a stable, safe equivalent of a more reactive aziridine.[12]

Causality and Mechanism: This transformation is often achieved under reductive conditions. For example, using NaBH₄ in the presence of a diaryl diselenide or disulfide, non-activated 2-oxazolidinones can be converted into β-selenoamines or β-thioamines.[12] The proposed mechanism involves the reduction of the chalcogenide to form a nucleophilic species (e.g., PhSe⁻). This nucleophile then attacks the C5 position, inducing ring-opening and subsequent decarboxylation to afford the final product. This reaction proceeds with full preservation of the stereochemistry at the C4 position.[12]

Experimental Protocols & Data

The following protocols are representative examples adapted from the literature for analogous systems and illustrate the practical application of the mechanisms discussed.

Protocol 1: Acid-Catalyzed Ring-Opening with an Alcohol

(Adapted from the ring-opening of oxazolidinone-fused aziridines)[3][6]

• To a solution of the 5-ethenyl-1,3-oxazolidin-2-one (1.0 equiv.) in the desired alcohol solvent (e.g., methanol, ethanol, used in excess, approx. 0.1 M concentration) at 0 °C, add trifluoromethanesulfonic acid (TfOH) (0.2 equiv.).

• Allow the reaction mixture to warm to room temperature (approx. 25 °C) and stir for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the corresponding ring-opened amino ether product.

Protocol 2: Decarboxylative Ring-Opening for β-Selenoamine Synthesis

(Adapted from Feng, J. et al.)[12]

• To a flame-dried flask under a nitrogen atmosphere, add the 5-ethenyl-1,3-oxazolidin-2-one (1.0 equiv.), diphenyl diselenide (1.2 equiv.), and anhydrous tetrahydrofuran (THF).

• Add the desired alcohol (e.g., absolute ethanol, 10 equiv.).

• Carefully add sodium borohydride (NaBH₄) (4.0 equiv.) portion-wise to the stirred solution.

• Heat the reaction mixture to reflux and maintain for the time required as determined by TLC monitoring.

• After completion, cool the reaction to room temperature and quench by the slow addition of water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the resulting crude product by silica gel chromatography to obtain the desired β-selenoamine.

Table 1: Summary of Representative Ring-Opening Reactions

Entry	Substrate Type	Reagent/Catalyst	Nucleophile/Solvent	Product Type	Yield (%)	Ref.
1	Oxazolidinone-fused aziridine	20 mol% TfOH	Isopropyl alcohol	2-Amino ether	92	[3]
2	Oxazolidinone-fused aziridine	Sc(OTf)₃	Isopropyl alcohol	2-Amino ether	88	[3]
3	N-Boc-epoxy-amine	Refluxing H₂O	Water (intramolecular N)	5-(hydroxymethyl)oxazolidinone	96	[13][14]
4	(R)-4-benzyl-2-oxazolidinone	NaBH₄, (PhSe)₂	Ethanol	β-selenoamine	94	[12]
5	β-(N-Boc-oxazolidinone)-enoate	Me₂CuLi	THF	anti-S_N2' product	>98	[5]

Note: The data presented is for closely related oxazolidinone derivatives to illustrate the efficiency of different ring-opening methodologies.

Conclusion

The ring-opening of 5-ethenyl-1,3-oxazolidin-2-one is a mechanistically rich and synthetically powerful transformation. By carefully selecting catalysts and nucleophiles, chemists can steer the reaction through distinct S_N2, S_N2', acid-activated, or decarboxylative pathways. This control allows for the stereoselective synthesis of a wide array of valuable intermediates, including amino ethers and β-chalcogen amines, which are crucial building blocks in pharmaceutical and materials science. A thorough understanding of the underlying causal principles—from Lewis acid activation to the regiochemical preferences of organocuprates—is essential for leveraging the full potential of this versatile heterocyclic scaffold.

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• Sureshbabu, A. F., et al. (2011). Stereoelectronic control of oxazolidine ring-opening: Structural and chemical evidences. ResearchGate. [Link]

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• Kumar, A., & Kumar, S. (2024). tert-Butyl Carbonate as a Nucleophile in Epoxide Ring Opening: A Cascade Synthesis of 5-(Hydroxymethyl)oxazolidin-2-one. The Journal of Organic Chemistry. [Link]

• Wang, Z., et al. (2023). Stereoselective Fe-Catalyzed Decoupled Cross-Couplings: Chiral Vinyl Oxazolidinones as Effective Radical Lynchpins for Diastereoselective C(sp2)–C(sp3) Bond Formation. ACS Catalysis. [Link]

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• Li, X., et al. (2020). Synthesis of oxazolidinones through ring-opening and annulation of vinylene carbonate with 2-pyrrolyl/indolylanilines under Rh(iii) catalysis. Chemical Communications. [Link]

• da Silva, J. F., et al. (2023). Solvent-Assisted Catalysis: Water Promotes Ring Closure Formation of 2-Oxazolidinone from Amino Acid Derived N-Boc-Epoxide. ACS Organic & Inorganic Au. [Link]

• Reddy, P. V. N., et al. (2018). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Molecules. [Link]

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• Xu, X., Feng, H., & Van der Eycken, E. V. (2021). Microwave-Assisted Palladium-Catalyzed Reductive Cyclization/Ring-Opening/Aromatization Cascade of Oxazolidines to Isoquinolines. Organic Letters. [Link]

• Wang, Z., et al. (2023). Stereoselective Fe-Catalyzed Decoupled Cross-Couplings: Chiral Vinyl Oxazolidinones as Effective Radical Lynchpins for Diastereoselective C(sp2)–C(sp3) Bond Formation. ACS Catalysis. [Link]

• Bekolo, H., et al. (2020). One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway. Beilstein Journal of Organic Chemistry. [Link]

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Whitepaper: 5-Ethenyl-1,3-oxazolidin-2-one – Safety Profiling, Handling Protocols, and Synthetic Utility in Drug Development

Executive Summary

5-Ethenyl-1,3-oxazolidin-2-one (commonly referred to as 5-vinyloxazolidin-2-one) is a bifunctional heterocyclic building block of paramount importance in modern medicinal chemistry and polymer science. It combines the thermodynamically stable, privileged oxazolidinone core—a motif central to antimicrobial agents like Linezolid—with a kinetically reactive ethenyl (vinyl) moiety. This unique structural duality allows it to serve as a critical intermediate for the synthesis of β-vinylserine equivalents and as a monomer for functional, stimuli-responsive biocompatible polymers[1].

Because the unactivated vinyl group introduces specific kinetic vulnerabilities, primarily the risk of radical-initiated auto-polymerization[2], handling this compound requires rigorous environmental controls. This technical guide provides a comprehensive framework for the safe handling, storage, and synthetic application of 5-ethenyl-1,3-oxazolidin-2-one, designed for advanced drug development professionals.

Physicochemical Profile & Mechanistic Hazard Assessment (SDS)

Standard safety data sheets for oxazolidinones often underrepresent the specific hazards introduced by the ethenyl appendage. While the heterocyclic ring is stable under neutral and mildly acidic conditions, the vinyl group is highly susceptible to heat- or light-induced radical chain growth[2]. Furthermore, the carbonyl carbon of the oxazolidinone ring is an electrophilic center, making the compound a known irritant to mucosal membranes[3].

Table 1: Quantitative Physicochemical & Safety Data

Property / Hazard Parameter	Specification / Value	Mechanistic Rationale & Causality
Molecular Formula	C5H7NO2	Core structure comprising the oxazolidinone ring and a terminal alkene.
Molecular Weight	113.11 g/mol	Low molecular weight contributes to volatility and inhalation risks.
GHS Hazard Classification	H319 (Eye Irrit. 2)	Electrophilic carbonyl carbon reacts with nucleophilic biological amines in ocular tissues, causing irritation[3].
Reactivity Risk	Exothermic Polymerization	The terminal vinyl group is prone to spontaneous, radical-initiated polymerization if exposed to heat, UV light, or peroxides[1][2].
Storage Requirements	2–8 °C, Argon Atmosphere	Cryogenic and inert conditions suppress thermal auto-initiation and prevent oxygen from forming reactive peroxide species.

Storage, Handling, and Emergency Workflows

To maintain scientific integrity and material stability, laboratory workflows must be designed to preemptively neutralize the kinetic instability of the vinyl group.

Standard Operating Procedure (SOP) for Handling

• Atmospheric Control: Always handle 5-ethenyl-1,3-oxazolidin-2-one in a certified fume hood purged with Argon or Nitrogen. Oxygen exclusion is non-negotiable, as ambient O2 can act as a diradical initiator for vinyl polymerization.

• Thermal Regulation: Remove the reagent from the 2–8 °C storage environment only immediately prior to use. If the compound is utilized in a highly exothermic reaction, utilize a cryogenic cooling bath to prevent runaway polymerization[2].

• Personal Protective Equipment (PPE): Nitrile gloves (double-gloved), splash-proof chemical goggles, and a flame-resistant lab coat are mandatory to mitigate H319 exposure risks[3].

Spill Quenching & Decontamination

In the event of a spill, the primary objective is to safely neutralize the electrophilic ring without triggering an exothermic vinyl reaction.

• Protocol: Do not use strong bases (e.g., NaOH), as rapid hydrolysis of the oxazolidinone ring is highly exothermic. Instead, quench the spill area with a mild, dilute acid (e.g., 5% acetic acid) to stabilize the compound, followed by absorption using inert materials (diatomaceous earth or sand).

Figure 1: Safety and handling workflow preventing spontaneous vinyl polymerization.

Synthetic Utility & Self-Validating Protocols

The true value of 5-ethenyl-1,3-oxazolidin-2-one lies in its synthetic versatility. Below are two field-proven, self-validating protocols demonstrating its construction and downstream application.

Protocol A: Palladium-Catalyzed Core Construction

This protocol details the synthesis of the 5-vinyloxazolidin-2-one core from allenic amines and CO2. The causality behind this method is thermodynamic: the insertion of CO2 into the Pd-allyl intermediate is driven by the formation of the highly stable oxazolidinone ring.

Step-by-Step Methodology:

• Reactor Preparation: Purge a high-pressure stainless steel autoclave with Argon for 15 minutes to prevent the oxidation of the Pd(0) catalyst.

• Reagent Charging: Add the allenic amine precursor, Pd(0) catalyst (e.g., 5 mol%), and an appropriate chiral ligand in anhydrous dichloromethane (DCM).

• Pressurization: Pressurize the reactor with CO2. Causality: Elevated pressure overcomes the kinetic barrier of CO2 insertion into the intermediate complex.

• Self-Validation (In-Process Control): Monitor the reaction via TLC (using KMnO4 stain). The disappearance of the allene starting material and the appearance of a new UV-active spot confirms cyclization.

• Isolation: Vent the CO2 slowly to prevent foaming. Filter the crude mixture through a Celite pad to remove "Pd black" precipitates, which could otherwise catalyze unwanted side reactions.

Protocol B: Stereoselective Synthesis of β-Vinylserine Equivalents

5-Ethenyl-1,3-oxazolidin-2-one derivatives are heavily utilized to synthesize β-vinylserine equivalents via Grignard additions.

Step-by-Step Methodology:

• N-Tosyl Protection: Protect the oxazolidinone nitrogen with a Tosyl (Ts) group. Causality: Unlike N-Boc protection, the bulky N-Tosyl group provides superior steric shielding, forcing the incoming nucleophile to attack from the opposite face, thereby dictating anti-diastereoselectivity.

• Cryogenic Addition: Cool the solution to -40 °C. Causality: Lowering the thermal energy of the system maximizes the energy difference between the diastereomeric transition states, enhancing the stereochemical yield.

• Grignard Introduction: Dropwise add vinylmagnesium chloride.

• Self-Validation (Analytical): Following a saturated NH4Cl quench and organic extraction, analyze the crude product via 1H NMR. The coupling constants (J-values) of the chiral center protons will confirm the successful anti-diastereoselective addition (typically yielding an 8.5:1 d.r.).

Figure 2: Mechanistic pathway from allenic amines to β-vinylserine equivalents.

References

• Title: Palladium-catalyzed heterocycle synthesis from allenes Source: Chim.it URL: [Link]

• Title: Design of Functional and Responsive Polymers via Radical Polymerization of Non-Conjugated Methylene Lactone and Oxazolidinone Source: ORBi - ULiege URL: [Link]

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• 1. orbi.uliege.be [orbi.uliege.be]
• 2. Ethyl 2-Vinyloxazole-4-carboxylate|CAS 460081-24-7 [benchchem.com]
• 3. 3-Boc-5-vinyl-2-oxazolidinone 1039644-53-5 [sigmaaldrich.com]

Protocols & Analytical Methods

Synthesis Protocol for 5-Ethenyl-1,3-oxazolidin-2-one from Butadiene Monoepoxide: A Guide to Catalytic CO2 Fixation

An Application Guide for Researchers

Abstract

This document provides a detailed guide for the synthesis of 5-ethenyl-1,3-oxazolidin-2-one, a valuable chemical intermediate, through the catalytic cycloaddition of carbon dioxide (CO2) to butadiene monoepoxide (3,4-epoxy-1-butene). This process represents a key example of carbon capture and utilization (CCU), transforming a greenhouse gas into a value-added product. We will explore the underlying reaction mechanism, present a comprehensive, step-by-step experimental protocol, discuss critical safety considerations, and detail methods for product characterization. This guide is intended for researchers in organic synthesis, catalysis, and materials science.

Introduction and Significance

5-Ethenyl-1,3-oxazolidin-2-one, also known as 5-vinyl-1,3-oxazolidin-2-one, is a five-membered heterocyclic compound featuring a reactive vinyl group. This functionality makes it an important monomer for the synthesis of specialty polymers and a versatile building block in the preparation of more complex pharmaceutical and agrochemical compounds.

The synthesis route described herein—the coupling of an epoxide with CO2—is a highly atom-economical and environmentally conscious approach.[1] It leverages CO2 as an abundant, non-toxic, and renewable C1 feedstock, aligning with the principles of green chemistry. The reaction produces cyclic carbonates, which are widely used as polar aprotic solvents, electrolytes in lithium-ion batteries, and precursors for polymers like polycarbonates and polyurethanes.[1][2]

Reaction Mechanism: The Catalytic Cycle

The cycloaddition of CO2 to epoxides is not a spontaneous process due to the thermodynamic stability of carbon dioxide and requires a catalyst to proceed efficiently under mild conditions.[3] The most effective catalytic systems are typically cooperative, featuring a Lewis acid to activate the epoxide and a nucleophile to initiate the ring-opening.[4][2][5]

The generally accepted mechanism proceeds as follows:

• Epoxide Activation: The Lewis acidic center of the catalyst (e.g., a metal ion like Co(II), Fe(III), or Mn(III)) coordinates to the oxygen atom of the butadiene monoepoxide. This coordination polarizes the C-O bonds, making the epoxide ring more susceptible to nucleophilic attack.

• Nucleophilic Attack & Ring-Opening: A nucleophile (Nu-), often a halide anion (Br- or Cl-) supplied by a co-catalyst like tetrabutylammonium bromide (TBAB), attacks one of the electrophilic carbon atoms of the activated epoxide ring.[6] This results in the opening of the ring and the formation of a halo-alkoxide intermediate.

• CO2 Insertion: The newly formed alkoxide anion acts as a nucleophile, attacking the electrophilic carbon atom of the CO2 molecule. This insertion step forms a linear carbonate intermediate.

• Intramolecular Cyclization: The terminal halide is displaced by the oxygen anion of the carbonate in an intramolecular S_N2 reaction (a "backbiting" step). This ring-closing step forms the stable, five-membered 1,3-oxazolidin-2-one ring and regenerates the nucleophile, allowing it to re-enter the catalytic cycle.[2]

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Application Note: Palladium-Catalyzed Decarboxylative Allylic Amination Using 5-Ethenyl-1,3-oxazolidin-2-one

Introduction & Strategic Utility

5-Ethenyl-1,3-oxazolidin-2-one (commonly known as 5-vinyloxazolidin-2-one) has emerged as a highly versatile and atom-economical building block in transition-metal catalysis[1]. In drug development and complex natural product synthesis, constructing highly functionalized allylic amines with precise regio- and stereocontrol is a persistent challenge. Palladium-catalyzed decarboxylative allylic amination elegantly solves this by utilizing the oxazolidinone ring not merely as a structural scaffold, but as a traceless activating group[2].

Upon oxidative addition of Pd(0), the extrusion of carbon dioxide provides an irreversible thermodynamic driving force. This generates a reactive π -allyl palladium intermediate without the need for exogenous, stoichiometric bases, thereby ensuring high functional group tolerance and operational simplicity[1].

Mechanistic Causality & Pathway Dynamics

Understanding the underlying mechanism is critical for rational troubleshooting and yield optimization. The reaction does not follow a standard allylic substitution pathway; instead, it relies on a unique zwitterionic intermediate.

• Oxidative Addition & Decarboxylation : The catalytic cycle initiates with the coordination of an electron-rich Pd(0) species to the vinyl group. Subsequent oxidative addition into the allylic C–O bond triggers the rapid extrusion of CO₂[1].

• Zwitterionic π -Allyl Intermediate : Unlike traditional allylic halides that generate cationic π -allyl species with non-participating halide counterions, the decarboxylation of 5-vinyloxazolidinones generates a zwitterionic π -allyl palladium complex featuring a tethered amide anion[3]. This tethered anion engages in crucial ionic and hydrogen-bonding interactions with incoming nucleophiles or chiral ligands, profoundly influencing regioselectivity[3].

• Nucleophilic Attack : The external amine nucleophile attacks the electrophilic π -allyl complex. The regioselectivity (branched vs. linear) is dictated by the steric bulk of the ligand, the bite angle, and the electronic nature of the nucleophile[4].

Catalytic cycle of Pd-catalyzed decarboxylative allylic amination.

Experimental Design & Optimization Data

To establish a self-validating and robust protocol, the choice of catalyst precursor, ligand, and solvent must be harmonized. Pd2​(dba)3​⋅CHCl3​ is preferred over Pd(PPh3​)4​ because the strongly coordinating triphenylphosphine ligands in the latter can outcompete specialized bidentate ligands, leading to diminished stereocontrol[4].

The table below summarizes the causality behind condition optimization for synthesizing α,α -disubstituted allylic amines:

Entry	Catalyst Precursor (5 mol%)	Ligand (10 mol%)	Solvent	Temp (°C)	Yield (%)	Regioselectivity (Branched:Linear)
1	Pd(PPh3​)4​	None	THF	50	45	1:1
2	Pd2​(dba)3​⋅CHCl3​	PPh3​	THF	50	60	2:1
3	Pd2​(dba)3​⋅CHCl3​	DPPP	THF	50	88	>20:1
4	Pd2​(dba)3​⋅CHCl3​	DPPP	Toluene	50	75	15:1
5	Pd2​(dba)3​⋅CHCl3​	DPPP	CH3​CN	50	82	18:1

Data Insights : Bidentate ligands like DPPP (Entry 3) restrict the flexibility of the π -allyl intermediate, enforcing tighter regiocontrol compared to monodentate PPh3​ (Entry 2). THF provides optimal solubility and stabilizes the zwitterionic intermediate better than non-polar toluene (Entry 4), while avoiding the competitive coordination seen with acetonitrile (Entry 5).

Step-by-Step Experimental Protocol

Objective : Synthesis of highly functionalized allylic amines from 5-ethenyl-1,3-oxazolidin-2-one. Scale : 0.2 mmol.

Step-by-step experimental workflow for palladium-catalyzed allylic amination.

Phase 1: Catalyst Pre-Activation (Crucial for Reproducibility)

• In a flame-dried Schlenk tube equipped with a magnetic stir bar, add Pd2​(dba)3​⋅CHCl3​ (10.4 mg, 5 mol%) and DPPP (8.2 mg, 10 mol%).

• Evacuate and backfill the tube with ultra-pure Argon (repeat 3 times).

• Inject 2.0 mL of anhydrous, rigorously degassed THF.

• Self-Validating Marker : Stir at room temperature for 10–15 minutes. The initial dark purple/red solution of Pd2​(dba)3​ will transition to a clear yellow or orange hue. This color change is a visual confirmation that the active Pd(0)Ln​ species has successfully formed.

Phase 2: Substrate Addition

• Dissolve 5-ethenyl-1,3-oxazolidin-2-one (22.6 mg, 0.2 mmol, 1.0 equiv) in 1.0 mL of degassed THF.

• Add the substrate solution dropwise to the active catalyst mixture. Stir for 5 minutes.

• Self-Validating Marker : Slight effervescence may be observed as baseline decarboxylation initiates upon oxidative addition.

Phase 3: Amination

• Add the amine nucleophile (0.24 mmol, 1.2 equiv) via microsyringe (if liquid) or as a concentrated THF solution (if solid).

• Seal the Schlenk tube and heat to 50 °C using a pre-calibrated heating block.

• Monitoring : Track the reaction via TLC (Hexanes/EtOAc 3:1) or LC-MS. The starting material spot (UV active, stains with KMnO4​ ) should disappear within 2–6 hours, replaced by a more polar product spot.

Phase 4: Quench, Workup, and Isolation

• Cool the reaction to room temperature.

• Quench by exposing the mixture to air (oxidizes Pd(0) to inactive Pd(II)) and dilute with 5 mL of diethyl ether.

• Filter the crude mixture through a short pad of Celite to remove palladium black and insoluble salts. Rinse the pad with additional ether (2 × 5 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue via flash column chromatography on silica gel (gradient elution: 10% to 30% EtOAc in Hexanes).

• Confirm the structure via ¹H NMR (characteristic internal olefin protons typically appear around 5.5–6.0 ppm) and HRMS.

Troubleshooting & Causality Guide

• Issue : Incomplete conversion or recovered starting material.

  • Causality: Catalyst deactivation due to trace oxygen or moisture poisoning the electron-rich Pd(0) center.

  • Solution: Ensure solvents are rigorously degassed (freeze-pump-thaw method is preferred over simple sparging) and verify the integrity of the Argon line.

• Issue : Poor regioselectivity (undesired mixture of branched and linear products).

  Causality: The ligand bite angle is insufficient to direct the nucleophile, or the zwitterionic intermediate is equilibrating too rapidly via π

  σ

  π isomerization[5].

• Solution: Switch to a ligand with a larger bite angle (e.g., DPEphos or Xantphos) or lower the reaction temperature to 25 °C to kinetically trap the desired isomer[5].

References

• Stereoselective Pd-Catalyzed Decarboxylative Allylation: Assembly of Highly Functionalized Allylic Amines Bearing a Quaternary Center Organic Letters - ACS Publications[Link]

• Palladium-Mediated Regiodivergent Kinetic Resolution Organic Letters - ACS Publications[Link]

• Pd-Catalyzed Decarboxylative Cycloaddition for the Synthesis of Highly Substituted δ-Lactones and Lactams Organometallics - ACS Publications[Link]

• Design Approaches that Utilize Ionic Interactions to Control Selectivity in Transition Metal Catalysis University of Cambridge[Link]

• Palladium-Catalyzed Regio- and Enantioselective Synthesis of Allylic Amines Featuring Tetrasubstituted Tertiary Carbons Journal of the American Chemical Society[Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Ring-Opening Polymerization of 5-Ethenyl-1,3-oxazolidin-2-one: A Guide for Researchers and Drug Development Professionals

Introduction: The Potential of 5-Ethenyl-1,3-oxazolidin-2-one in Advanced Polymer Therapeutics

5-Ethenyl-1,3-oxazolidin-2-one, a heterocyclic monomer featuring a reactive vinyl group, stands as a promising yet challenging building block for the synthesis of functional polyurethanes. The incorporation of a pendant vinyl group along the polymer backbone offers a versatile platform for post-polymerization modification, enabling the attachment of therapeutic agents, targeting moieties, and cross-linking agents. This functionality is of particular interest to researchers in drug development, where the precise control over polymer architecture and functionality is paramount for creating sophisticated drug delivery systems, tissue engineering scaffolds, and other biomedical devices.[1][2][3]

This comprehensive guide provides an in-depth exploration of the ring-opening polymerization (ROP) techniques for 5-ethenyl-1,3-oxazolidin-2-one. We will delve into the nuances of various polymerization strategies, address the inherent challenges associated with this monomer, and present detailed protocols and application notes to guide researchers in their synthetic endeavors.

A significant consideration for the polymerization of 5-ethenyl-1,3-oxazolidin-2-one is its reported resistance to homopolymerization.[4] This characteristic necessitates a strategic approach to its polymerization, often favoring copolymerization with other monomers or the use of highly specialized initiation systems. This guide will therefore emphasize these strategies, providing a realistic and practical framework for working with this monomer.

I. Anionic Ring-Opening Polymerization (AROP): A Promising but Challenging Route

Anionic ROP is a powerful technique for the controlled polymerization of cyclic esters and carbamates, often yielding polymers with well-defined molecular weights and narrow polydispersity. However, the presence of the vinyl group in 5-ethenyl-1,3-oxazolidin-2-one introduces potential side reactions, such as interference with the anionic initiator or growing polymer chain.

Mechanism of Anionic ROP of Cyclic Carbamates

The anionic ROP of 1,3-oxazolidin-2-ones typically proceeds via a nucleophilic attack of an anionic initiator on the carbonyl carbon of the monomer. This leads to the opening of the ring and the formation of an alcoholate propagating species. The propagation then continues by the sequential addition of monomer units.

Diagram: Proposed Anionic ROP Mechanism

Caption: Proposed mechanism of anionic ring-opening polymerization of 5-ethenyl-1,3-oxazolidin-2-one.

Experimental Protocol: Anionic Copolymerization of 5-Ethenyl-1,3-oxazolidin-2-one

Given the challenges with homopolymerization, a copolymerization approach with a more reactive cyclic monomer is recommended. This protocol outlines a general procedure for the anionic copolymerization of 5-ethenyl-1,3-oxazolidin-2-one with a comonomer such as ε-caprolactone.

Materials:

• 5-Ethenyl-1,3-oxazolidin-2-one (purified by distillation or recrystallization)

• ε-Caprolactone (dried over CaH₂ and distilled under reduced pressure)

• Initiator: Sodium naphthalenide solution in THF (freshly prepared) or other suitable alkoxide initiator

• Anhydrous tetrahydrofuran (THF) (distilled from sodium/benzophenone)

• Methanol (for termination)

• Schlenk flask and other standard glassware for air-sensitive reactions

Procedure:

• Reactor Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar under an inert atmosphere (argon or nitrogen).

• Monomer Addition: To the flask, add the desired amount of anhydrous THF via a gas-tight syringe. Then, add the purified ε-caprolactone and 5-ethenyl-1,3-oxazolidin-2-one.

• Initiation: Cool the monomer solution to the desired reaction temperature (e.g., -78 °C or 0 °C). Add the initiator solution dropwise via a syringe until a persistent color change is observed, indicating the consumption of impurities, followed by the addition of the calculated amount of initiator.

• Polymerization: Allow the reaction to proceed at the chosen temperature for a predetermined time. Monitor the progress of the polymerization by taking aliquots and analyzing them by ¹H NMR or GPC.

• Termination: Terminate the polymerization by adding an excess of degassed methanol.

• Purification: Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent (e.g., cold methanol or hexane). Filter and dry the polymer under vacuum to a constant weight.

Table 1: Representative Conditions for Anionic Copolymerization

Parameter	Recommended Range	Rationale
Comonomer Ratio	10:1 to 1:1 (ε-caprolactone:vinyl oxazolidinone)	To overcome the low homopolymerization tendency of the vinyl monomer.
Initiator	Sodium naphthalenide, potassium tert-butoxide	Strong nucleophiles capable of initiating the ROP of both monomers.
Solvent	Anhydrous THF	Good solvent for both monomers and the resulting polymer.
Temperature	-78 °C to 25 °C	Lower temperatures can help to control the polymerization and minimize side reactions.
Monomer/Initiator Ratio	50:1 to 500:1	To control the molecular weight of the resulting copolymer.

II. Cationic Ring-Opening Polymerization (CROP): An Alternative Pathway

Cationic ROP offers an alternative route for the polymerization of heterocyclic monomers. For 1,3-oxazolidin-2-ones, the polymerization is typically initiated by a strong electrophile that activates the monomer.

Mechanism of Cationic ROP

The CROP of cyclic carbamates is initiated by the reaction of an electrophile with the oxygen or nitrogen atom of the monomer, leading to the formation of a cationic species. This active species then propagates by attacking another monomer molecule. The choice of initiator and solvent is crucial to control the polymerization and avoid side reactions.[5][6]

Diagram: Proposed Cationic ROP Mechanism

Caption: Proposed mechanism of cationic ring-opening polymerization of 5-ethenyl-1,3-oxazolidin-2-one.

Experimental Protocol: Cationic Polymerization of 5-Ethenyl-1,3-oxazolidin-2-one

This protocol provides a general procedure for the cationic polymerization, which may require significant optimization for this specific monomer.

Materials:

• 5-Ethenyl-1,3-oxazolidin-2-one (rigorously purified and dried)

• Initiator: Methyl trifluoromethanesulfonate (MeOTf) or a similar strong electrophile

• Anhydrous solvent (e.g., dichloromethane, acetonitrile)

• Terminating agent (e.g., water, methanol)

• Schlenk line and appropriate glassware

Procedure:

• Reactor Setup: Under a stringent inert atmosphere, set up a flame-dried Schlenk flask with a magnetic stirrer.

• Monomer and Solvent Addition: Add the anhydrous solvent and the purified monomer to the flask via syringe.

• Initiation: Cool the solution to the desired temperature and add the initiator via syringe.

• Polymerization: Maintain the reaction at the set temperature and monitor its progress.

• Termination: Quench the reaction by adding the terminating agent.

• Purification: Isolate the polymer by precipitation in a suitable non-solvent.

Table 2: Key Considerations for Cationic ROP

Parameter	Recommendation	Rationale
Initiator	MeOTf, TfOH	Strong electrophiles are required to initiate the polymerization.
Solvent	Dichloromethane, Acetonitrile	Solvents should be non-nucleophilic to avoid termination.
Temperature	-20 °C to 60 °C	Temperature control is critical to manage the reactivity and prevent side reactions.
Monomer Purity	High	Impurities can act as terminating agents.

III. Enzymatic Ring-Opening Polymerization (e-ROP): A Green Alternative

Enzymatic ROP has emerged as a biocompatible and environmentally friendly method for synthesizing polyesters and other polymers.[7][8] Lipases are commonly used enzymes for the ROP of cyclic esters. While less explored for cyclic carbamates, this approach holds potential for the polymerization of 5-ethenyl-1,3-oxazolidin-2-one, particularly for biomedical applications where residual metal catalysts are a concern.

Protocol: Exploratory Enzymatic ROP

Materials:

• 5-Ethenyl-1,3-oxazolidin-2-one

• Immobilized Lipase (e.g., Novozym 435)

• Anhydrous toluene or another suitable organic solvent

• Molecular sieves

Procedure:

• Enzyme Activation: Dry the immobilized lipase under vacuum.

• Reaction Setup: In a vial, combine the monomer, activated lipase, and anhydrous solvent containing molecular sieves.

• Polymerization: Incubate the mixture at a controlled temperature (e.g., 60-90 °C) with gentle agitation for an extended period (24-72 hours).

• Work-up: Separate the enzyme by filtration. Isolate the polymer by precipitation.

IV. Polymer Characterization

Thorough characterization of the synthesized polymers is essential to understand their properties and suitability for specific applications.

Table 3: Polymer Characterization Techniques

Technique	Information Obtained
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirms the polymer structure, determines copolymer composition, and verifies the presence of the pendant vinyl group.[9]
Gel Permeation Chromatography (GPC)	Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).
Fourier-Transform Infrared (FTIR) Spectroscopy	Identifies characteristic functional groups in the polymer, such as the urethane linkage and the vinyl group.
Differential Scanning Calorimetry (DSC)	Measures the glass transition temperature (Tg) and other thermal properties.

V. Post-Polymerization Modification: Unleashing the Potential of the Pendant Vinyl Group

The true value of incorporating 5-ethenyl-1,3-oxazolidin-2-one into a polymer lies in the reactivity of its pendant vinyl group. This functionality allows for a wide range of post-polymerization modifications, enabling the creation of advanced materials for drug delivery and other biomedical applications.

Thiol-Ene "Click" Chemistry

Thiol-ene chemistry is a highly efficient and versatile "click" reaction that can be used to conjugate a wide variety of molecules to the pendant vinyl groups under mild conditions.[10][11][12] This is particularly advantageous for attaching sensitive biomolecules.

Diagram: Thiol-Ene Modification Workflow

Caption: Workflow for the functionalization of vinyl-containing polyurethanes via thiol-ene chemistry.

Protocol: Thiol-Ene Modification of Vinyl-Functionalized Polyurethane

Materials:

• Poly(5-ethenyl-1,3-oxazolidin-2-one-co-ε-caprolactone)

• Thiol-containing molecule of interest

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone)

• Solvent (e.g., THF, DMF)

• UV lamp

Procedure:

• Solution Preparation: Dissolve the polymer, thiol-containing molecule, and photoinitiator in the chosen solvent.

• Reaction: Irradiate the solution with UV light for a specified time.

• Purification: Purify the functionalized polymer by precipitation or dialysis to remove unreacted reagents.

VI. Applications in Drug Development

The ability to create well-defined polyurethanes with pendant functional groups opens up numerous possibilities in drug development.

• Drug Conjugation: Covalent attachment of drugs to the polymer backbone can improve their solubility, stability, and pharmacokinetic profile.[13]

• Targeted Delivery: Conjugation of targeting ligands (e.g., antibodies, peptides) can direct the polymer-drug conjugate to specific cells or tissues.

• Hydrogel Formation: The pendant vinyl groups can be used as cross-linking sites to form hydrogels for controlled drug release or as tissue engineering scaffolds.[14]

Conclusion

The ring-opening polymerization of 5-ethenyl-1,3-oxazolidin-2-one presents both opportunities and challenges. While its homopolymerization is difficult, copolymerization strategies and post-polymerization modification of the pendant vinyl group offer a powerful platform for the creation of advanced functional materials. The protocols and insights provided in this guide are intended to equip researchers with the foundational knowledge to explore the potential of this versatile monomer in the development of innovative polymer-based therapeutics.

References

• Thiol-Ene Click-Inspired Late-Stage Modification of Long-Chain Polyurethane Dendrimers. Polymers (Basel). 2021;14(1):73.
• Non-Isocyanate Polyurethane Using Thiol-Ene “Click Chemistry”.
• Thiol–ene click hydrogels for therapeutic delivery. J Control Release. 2013;169(3):190-200.
• Guelcher, S. A. Biodegradable polyurethanes: synthesis, degradation, and applications in regenerative medicine. Tissue Eng Part B Rev. 2008;14(1):3-17.
• Hafeman, A. E., Zienkiewicz, K. J., & Guelcher, S. A. Synthesis and characterization of injectable, biodegradable, and thermosensitive polyurethane scaffolds for tissue engineering.
• Polyurethane-Based Drug Delivery Applications: Current Progress and Future Prospectives. AAPS PharmSciTech. 2023;24(8):253.
• pH Responsive Polyurethane for the Advancement of Biomedical and Drug Delivery. Polymers (Basel). 2022;14(8):1629.
• The state-of-art polyurethane nanoparticles for drug delivery applications. Front Bioeng Biotechnol. 2023;11:1269305.
• Sustained Release Drug Delivery Applications of Polyurethanes. Polymers (Basel). 2018;10(6):656.
• Formation of Linear Polymers with Pendant Vinyl Groups via Inclusion Complex Mediated Polymerization of Divinyl Monomers. J Am Chem Soc. 2006;128(23):7446-7447.
• Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. Iraqi Journal of Science. 2024;65(11):6242-6252.
• Investigation of cationic ring-opening polymerization of 2-oxazolines in the “green” solvent dihydrolevoglucosenone. Beilstein J Org Chem. 2023;19:216-230.
• Controlled Cationic Ring-Opening Polymerization of 1,3-Oxazolidine-2-thione Derived from l-Serine. Macromolecules. 2000;33(12):4319-4324.
• Enzymatic ring-opening polymerization (ROP) of lactides and lactone in ionic liquids and organic solvents: digging the controlling factors. Green Chem. 2013;15(8):2142-2151.
• Enzymatic Ring-Opening Polymerization (ROP) of Polylactones: Roles of Non-Aqueous Solvents. Polymers (Basel). 2015;7(6):1048-1072.
• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. Molecules. 2021;26(3):592.
• Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazol. Chemical Methodologies. 2022;6(12):997-1006.
• Applications of 5-Methyl-3-vinyl-2-oxazolidinone in Polymer Chemistry: An In-depth Technical Guide. BenchChem. 2025.
• Enzymatic ring opening polymerization: A workflow for enzyme engineering. AIChE Annual Meeting. 2021.
• Ring-Opening Polymerization—An Introductory Review. Polymers (Basel). 2013;5(2):361-403.
• Enzyme-catalyzed ring-opening polymerization of unsubstituted beta-lactam. Macromol Rapid Commun. 2002;23(10-11):628-631.
• Cationic Ring‐Opening Polymerization‐Induced Self‐Assembly (CROPISA) of 2‐Oxazolines: From Block Copolymers to One‐Step Gradient Copolymer Nanoparticles. Angew Chem Int Ed Engl. 2021;60(33):18097-18105.
• ANALYSIS OF POLYMERS BY GPC/SEC PHARMACEUTICAL APPLIC
• Poly‐2‐oxazolidones: Preparation and characterization. J Polym Sci A-1 Polym Chem. 1968;6(8):2325-2338.
• Anionic Vinyl Polymerization.
• Cationic ring-opening polymerization of a five membered cyclic dithiocarbonate having a tertiary amine moiety. Polym Chem. 2015;6(32):5825-5832.
• Production of 5-vinyl-2-oxazolidone.
• "Grafting-from" synthesis and characterization of poly (2-ethyl-2-oxazoline)-b-poly (benzyl L-glutamate) micellar nanoparticles for potential biomedical applications. Int J Nanomedicine. 2018;13:627-640.
• Cross-linking in Hydrogels - A Review. American Journal of Polymer Science. 2015;5(1):18-23.
• Copolymer chain formation of 2-oxazolines by in situ1H-NMR spectroscopy: dependence of sequential composition on substituent structure and monomer r

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Application Notes and Protocols for Cross-Coupling Reactions of 5-Ethenyl-1,3-oxazolidin-2-one

Introduction

The 5-ethenyl-1,3-oxazolidin-2-one scaffold is a valuable building block in synthetic organic chemistry, offering a versatile handle for the introduction of molecular complexity. The vinyl group is particularly amenable to a variety of palladium-catalyzed cross-coupling reactions, which are foundational methods for the formation of carbon-carbon and carbon-heteroatom bonds.[1] This guide provides detailed application notes and protocols for the Suzuki-Miyaura, Heck, and Sonogashira cross-coupling reactions of 5-ethenyl-1,3-oxazolidin-2-one, intended for researchers, scientists, and professionals in drug development. While direct literature on the cross-coupling of this specific isomer is limited, the following protocols are based on established methodologies for vinyl compounds and related vinyl heterocycles, and should serve as a robust starting point for reaction optimization.

The oxazolidinone core is a privileged structure in medicinal chemistry, most notably as a class of antibiotics (e.g., Linezolid).[2] Functionalization of the 5-position via cross-coupling reactions allows for the synthesis of novel derivatives with potential biological activity. The electron-rich nature of the vinyl group, influenced by the adjacent oxygen and nitrogen atoms of the oxazolidinone ring, may impact its reactivity in palladium-catalyzed cycles.

Suzuki-Miyaura Coupling: Synthesis of 5-Styryl-1,3-oxazolidin-2-ones

The Suzuki-Miyaura reaction is a powerful method for the formation of C(sp²)–C(sp²) bonds, coupling an organoboron species with an organohalide.[3] In the context of 5-ethenyl-1,3-oxazolidin-2-one, this reaction can be employed to synthesize a variety of 5-styryl derivatives by coupling with aryl boronic acids.

Reaction Principle & Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction generally proceeds through three key steps: oxidative addition of an aryl halide to a Pd(0) complex, transmetalation of the aryl group from the boronic acid to the palladium center, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[4][5] When using a vinyl coupling partner, the stereochemistry of the double bond is typically retained.

Caption: Generalized Catalytic Cycle for the Suzuki-Miyaura Reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of 5-ethenyl-1,3-oxazolidin-2-one with an aryl boronic acid.

Materials:

• 5-Ethenyl-1,3-oxazolidin-2-one

• Aryl boronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Toluene/H₂O (10:1 v/v)

• Anhydrous, degassed solvents

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 5-ethenyl-1,3-oxazolidin-2-one (1.0 equiv), the aryl boronic acid (1.2 equiv), and K₃PO₄ (2.0 equiv).

• In a separate vial, dissolve Pd(OAc)₂ (0.02 equiv) and SPhos (0.04 equiv) in a minimal amount of degassed toluene.

• Add the catalyst solution to the Schlenk flask, followed by the toluene/H₂O solvent mixture.

• Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary: Suzuki-Miyaura Coupling Conditions

The choice of catalyst, ligand, base, and solvent can significantly impact the yield and purity of the desired product. The following table summarizes common starting conditions for optimization.

Parameter	Recommended Conditions	Rationale/Causality
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	Readily available and effective Pd(0) sources after in situ reduction.
Ligand	SPhos, XPhos, P(t-Bu)₃	Bulky, electron-rich phosphine ligands facilitate oxidative addition and reductive elimination.
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	The base is crucial for the activation of the boronic acid for transmetalation.[3]
Solvent	Toluene/H₂O, Dioxane/H₂O	Biphasic solvent systems are often effective for Suzuki couplings.
Temperature	80-110 °C	Sufficient thermal energy is typically required to drive the catalytic cycle.

Heck Reaction: Arylation of 5-Ethenyl-1,3-oxazolidin-2-one

The Heck reaction provides a direct method for the arylation of alkenes with aryl halides or triflates, offering a convergent route to substituted alkenes.[6] This reaction is particularly useful for forming 5-styryl-1,3-oxazolidin-2-ones from readily available aryl halides.

Reaction Principle & Mechanistic Considerations

The Heck reaction mechanism involves the oxidative addition of an aryl halide to a Pd(0) species, followed by migratory insertion of the alkene into the Pd-aryl bond. A subsequent β-hydride elimination releases the product and a palladium-hydride species, which is then converted back to the active Pd(0) catalyst by a base.[7][8] The regioselectivity of the migratory insertion is a key consideration; for terminal alkenes, the aryl group typically adds to the less substituted carbon.

Caption: Simplified Catalytic Cycle of the Heck Reaction.

Experimental Protocol: Heck Reaction

This protocol outlines a general procedure for the Heck coupling of 5-ethenyl-1,3-oxazolidin-2-one with an aryl bromide.

Materials:

• 5-Ethenyl-1,3-oxazolidin-2-one

• Aryl bromide (1.0 equiv)

• Pd(OAc)₂ (1-5 mol%)

• P(o-tol)₃ (2-10 mol%)

• Triethylamine (Et₃N) (1.5 equiv)

• Acetonitrile or DMF

• Anhydrous, degassed solvents

Procedure:

• In a sealed tube, combine 5-ethenyl-1,3-oxazolidin-2-one (1.2 equiv), the aryl bromide (1.0 equiv), and Pd(OAc)₂ (e.g., 2 mol%).

• Add P(o-tol)₃ (e.g., 4 mol%) and the degassed solvent (acetonitrile or DMF).

• Add Et₃N (1.5 equiv) to the mixture.

• Seal the tube and heat to 100-140 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction mixture and partition between water and ethyl acetate.

• Separate the organic layer, wash with brine, and dry over MgSO₄.

• Filter and remove the solvent under reduced pressure.

• Purify the residue by flash chromatography.

Data Summary: Heck Reaction Conditions

The success of the Heck reaction is highly dependent on the reaction parameters. The following table provides a starting point for optimization.

Parameter	Recommended Conditions	Rationale/Causality
Palladium Precatalyst	Pd(OAc)₂, PdCl₂(PPh₃)₂	Common and effective catalysts for Heck reactions.[9]
Ligand	PPh₃, P(o-tol)₃, Buchwald ligands	Ligands stabilize the palladium catalyst and influence its reactivity.[10]
Base	Et₃N, DIPEA, K₂CO₃	The base is required to regenerate the Pd(0) catalyst in the final step of the cycle.[8]
Solvent	DMF, NMP, Acetonitrile, Toluene	Polar aprotic solvents are commonly used to facilitate the reaction.
Temperature	100-140 °C	Higher temperatures are often necessary, especially for less reactive aryl bromides and chlorides.[11]

Sonogashira Coupling: Synthesis of 5-Alkynyl-1,3-oxazolidin-2-ones

The Sonogashira coupling enables the formation of a C(sp²)–C(sp) bond between a vinyl halide and a terminal alkyne, providing access to conjugated enynes.[12][13] For 5-ethenyl-1,3-oxazolidin-2-one, this reaction would typically involve its conversion to a vinyl halide, followed by coupling with a terminal alkyne. Alternatively, a direct C-H activation approach may be feasible but is beyond the scope of this standard protocol.

Reaction Principle & Mechanistic Considerations

The traditional Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[14] The palladium cycle is similar to that of other cross-coupling reactions, while the copper cycle facilitates the formation of a copper acetylide, which then undergoes transmetalation to the palladium center. Copper-free Sonogashira protocols have also been developed to avoid the formation of alkyne homocoupling byproducts (Glaser coupling).[15][16]

Caption: Dual Catalytic Cycles in the Sonogashira Reaction.

Experimental Protocol: Sonogashira Coupling of 5-Iodoethenyl-1,3-oxazolidin-2-one

This protocol assumes the prior synthesis of 5-iodoethenyl-1,3-oxazolidin-2-one from 5-ethenyl-1,3-oxazolidin-2-one.

Materials:

• 5-Iodoethenyl-1,3-oxazolidin-2-one

• Terminal alkyne (1.1 equiv)

• PdCl₂(PPh₃)₂ (2 mol%)

• CuI (4 mol%)

• Triethylamine (Et₃N)

• THF or DMF

• Anhydrous, degassed solvents

Procedure:

• To a Schlenk flask, add 5-iodoethenyl-1,3-oxazolidin-2-one (1.0 equiv), PdCl₂(PPh₃)₂ (0.02 equiv), and CuI (0.04 equiv) under an inert atmosphere.

• Add the degassed solvent (THF or DMF) followed by Et₃N (used as both base and solvent in some cases).

• Add the terminal alkyne (1.1 equiv) dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitor by TLC or GC-MS).

• Quench the reaction with saturated aqueous NH₄Cl solution and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash chromatography.

Data Summary: Sonogashira Coupling Conditions

Key parameters for a successful Sonogashira coupling are outlined below.

Parameter	Recommended Conditions	Rationale/Causality
Palladium Precatalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	Standard, commercially available catalysts for Sonogashira reactions.[17]
Copper Co-catalyst	CuI	Facilitates the deprotonation of the terminal alkyne and its transfer to palladium.[12]
Base	Et₃N, DIPEA, Piperidine	An amine base is required for the deprotonation of the alkyne and to neutralize the HX formed.
Solvent	THF, DMF, Toluene	Aprotic solvents are generally used to dissolve the reactants and catalysts.
Temperature	Room Temperature to 60 °C	Sonogashira couplings can often be performed under mild thermal conditions.

Troubleshooting and Safety Considerations

• Low Yields: In all cross-coupling reactions, low yields can often be attributed to catalyst deactivation. Ensure all solvents and reagents are rigorously degassed to remove oxygen. The choice of ligand is also critical; more electron-rich and bulky ligands can often improve yields.

• Side Reactions: In Suzuki couplings, homocoupling of the boronic acid can occur. In Sonogashira reactions, Glaser homocoupling of the terminal alkyne is a common side reaction, which can be minimized by using copper-free conditions or by maintaining a strictly anaerobic environment.[16]

• Safety: Palladium catalysts and phosphine ligands can be toxic and should be handled in a well-ventilated fume hood. Many of the solvents used are flammable. Appropriate personal protective equipment (PPE) should be worn at all times.

Conclusion

The cross-coupling reactions of 5-ethenyl-1,3-oxazolidin-2-one offer a powerful platform for the synthesis of a diverse range of functionalized molecules with potential applications in medicinal chemistry and materials science. The Suzuki-Miyaura, Heck, and Sonogashira reactions, while requiring careful optimization of reaction conditions, provide reliable and versatile methods for C-C bond formation at the 5-position of the oxazolidinone ring. The protocols and data presented in this guide serve as a comprehensive starting point for researchers to explore the rich chemistry of this valuable synthetic intermediate.

References

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• BYJU'S. (n.d.). Merits of the Suzuki Coupling Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira reaction: a booming methodology in synthetic organic chemistry. Chemical Reviews, 107(3), 874-922.

• Elangovan, A., Wang, Y. H., & Ho, T. I. (2003). Sonogashira coupling reaction with diminished homocoupling. Organic Letters, 5(11), 1841-1844. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Heck Reaction. Retrieved from [Link]

• Hay, M. B., & Wolfe, J. P. (2011). Stereoselective Synthesis of Substituted 1,3-Oxazolidines via Pd-Catalyzed Carboamination Reactions of O-Vinyl-1,2-Amino Alcohols. The Journal of organic chemistry, 76(8), 2778–2791. Retrieved from [Link]

• Johansson, M. J., & Nakao, Y. (2010). Cross-Coupling Reactions. In Modern Tools for the Synthesis of Complex Bioactive Molecules (pp. 1-42). John Wiley & Sons, Inc.
• Lee, S., & Hartwig, J. F. (2005). Improved catalysts for the palladium-catalyzed synthesis of N-aryloxazolidinones. The Journal of organic chemistry, 70(9), 3749-3752.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Molander, G. A., & Brown, A. R. (2006). Suzuki−Miyaura Cross-Coupling of Potassium Alkenyl- and Aryltrifluoroborates with Aryl and Heteroaryl Chlorides. The Journal of Organic Chemistry, 71(26), 9681-9686.

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Wolfe, J. P., & Buchwald, S. L. (1999). A Highly Active Catalyst for the Suzuki-Miyaura Cross-Coupling Reaction of Arylboronic Acids with Aryl and Vinyl Halides.

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• The Chemical Reaction Database. (2025, September 15). Copper-free Sonogashira coupling. Retrieved from [Link]

• Akula, R., et al. (2012). Microwave Promoted Suzuki Cross-coupling Reactions of Quinazoline Halides with Aryl boronic Acids. Asian Journal of Chemistry, 24(1), 119-122. Retrieved from [Link]

• Barbachyn, M. R., & Ford, C. W. (2003). Oxazolidinone structure-activity relationships.

• Beilstein Journals. (2020, July 21). One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Retrieved from [Link]

• Panek, J. S., et al. (2002). Sonogashira coupling of functionalized trifloyl oxazoles and thiazoles with terminal alkynes: synthesis of disubstituted heterocycles. Organic letters, 4(15), 2485–2488. Retrieved from [Link]

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 5(11), 1841-1844. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for the synthesis of 1,3-oxazolidin-2-ones (microreview). Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Heck Reaction. Retrieved from [Link]

• Beilstein Journals. (2013, August 5). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Efficient Heck Vinylation of Aryl Halides Catalyzed by a New Air-Stable Palladium-Tetraphosphine Complex. Retrieved from [Link]

• Beilstein Journals. (2013, August 5). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Retrieved from [Link]

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preparation of pharmaceutical intermediates using 5-ethenyl-1,3-oxazolidin-2-one

Advanced Protocols for the Synthesis and Application of 5-Ethenyl-1,3-oxazolidin-2-one in Pharmaceutical Intermediates

Executive Summary & Mechanistic Importance

The compound 5-ethenyl-1,3-oxazolidin-2-one (commonly referred to as 5-vinyl-1,3-oxazolidin-2-one or 5-vinyl-2-oxazolidinone) is a highly versatile chiral building block in modern pharmaceutical synthesis. Its unique structural topology—a rigid oxazolidinone ring coupled with a reactive terminal vinyl group—makes it an ideal intermediate for synthesizing complex β-hydroxy-γ-amino acids. These amino acids are the core pharmacophores in potent renin inhibitors (antihypertensives) and HIV-1 protease inhibitors[1][2].

The utility of this scaffold lies in its dual functionality: the oxazolidinone ring rigidly protects the threo-amino-alcohol stereocenters and directs subsequent stereoselective additions, while the vinyl group serves as a synthetic handle for cross-metathesis, oxidative cleavage, or hydrophobic chain elongation[2].

De Novo Synthesis: Silver(I)-Catalyzed Carboxylative Cyclization

Traditionally, incorporating carbon dioxide into organic frameworks required harsh Kolbe-Schmitt conditions (high pressure and temperature) due to the thermodynamic stability of CO2[3]. However, recent advancements utilize N-heterocyclic carbene (NHC)-Silver(I) catalysts to achieve this under ambient conditions[4].

Causality of Catalyst Selection: When reacting allenylmethylamines with CO2, competitive side reactions such as intramolecular hydroamination (forming 5-membered pyrroles) and 6-exo-trig cyclizations (forming 6-membered oxazinan-2-ones) frequently occur[3][4]. The use of the bulky Ag(OAc)(IPr) catalyst[IPr = 1,3-bis(2,6-diisopropylphenyl)-imidazol-2-ylidene] sterically hinders these side pathways. The silver center activates the allene, while the acetate ligand facilitates the nucleophilic attack of the carbamate intermediate, driving a highly selective 5-exo-trig cyclization[4].

Fig 1. Silver(I)-catalyzed carboxylative cyclization pathway of allenylmethylamines.

Protocol 1: Synthesis of 3-Benzyl-5-vinyl-1,3-oxazolidin-2-one

Self-Validating Methodology for Catalytic CO2 Fixation

• Preparation: In a flame-dried Schlenk tube under an argon atmosphere, dissolve N-benzyl-allenylmethylamine (1.0 mmol) in anhydrous 2-propanol (5.0 mL). Rationale: 2-propanol is specifically chosen as it acts as a mild, controlled proton source necessary for the final protodemetalation step without quenching the active catalyst[4].

• Catalyst Addition: Add Ag(OAc)(IPr) (0.05 mmol, 5 mol%) to the solution.

• CO2 Introduction: Evacuate the vessel and backfill with CO2 gas (1 atm) using a balloon. Repeat this purge cycle three times to ensure complete displacement of argon.

• Reaction: Stir the mixture at 25 °C for 12 hours.

• Workup & Validation: Filter the mixture through a short pad of Celite to remove silver residues. Concentrate under reduced pressure. Analytical Checkpoint: Purify via flash chromatography (Hexane:EtOAc 3:1). Validate the product via ¹H NMR (CDCl3); successful formation is confirmed by the presence of characteristic terminal vinyl protons at δ 5.30–5.45 (m, 2H) and an internal vinyl proton at δ 5.80–5.95 (m, 1H). The isolated yield should approximate 86%[4].

Application: Enantiospecific Synthesis of Statine & AHPPA

For the synthesis of HIV-1 and renin inhibitors, the stereochemistry of the intermediate is paramount. Instead of relying on complex asymmetric induction (e.g., Sharpless epoxidation), researchers utilize D-glucosamine as a chiral pool[1].

Causality of Chiral Pool Selection: D-glucosamine inherently possesses the exact threo-2,3-aminoalcohol stereochemistry required for natural (3S, 4S)-Statine and (3S, 4S)-AHPPA. By degrading the C(6) carbon and eliminating the C(4)-hydroxy group, the sugar is elegantly transformed into (4R, 5S)-5-vinyl-2-oxazolidinone-4-carbaldehyde dimethyl acetal [1][2].

Fig 2. Enantiospecific synthesis workflow from D-glucosamine to Statine.

Protocol 2: Synthesis of the (4R, 5S)-5-vinyl-2-oxazolidinone Intermediate

Stepwise Degradation and Cyclization

• Reductive β-Elimination: Dissolve the iodinated D-glucosamine derivative (2,5-dideoxy-2-methoxycarbonylamino-5-iodo-D-xylofuranose) (17.8 mmol) in a 10:1 mixture of 2-propanol and H2O (220 mL)[2].

• Zinc Activation: Add activated Zinc powder (360 mg atom). Rationale: Zinc mediates the reductive elimination of the iodide species, collapsing the furanose ring to form the terminal olefin (the 5-ethenyl group)[1][2].

• Reflux: Heat the mixture under reflux with vigorous stirring for 20 hours. Cool, filter through Celite, and concentrate.

• Oxazolidinone Ring Closure: Treat the crude terminal olefin with NaOMe in MeOH at room temperature. Rationale: The methoxide base catalyzes the intramolecular cyclization between the C(3)-OH and the methoxycarbonyl group. This thermodynamically driven step locks the threo stereocenters into the highly stable 2-oxazolidinone ring[1].

• Acetalization & Validation: Protect the remaining aldehyde as a dimethyl acetal using acidic methanol. Analytical Checkpoint: The final intermediate should present as an oil. Validate optical purity via polarimetry:[α]D -67.4° (c 1.38, CHCl3). IR spectroscopy must confirm the presence of a strong oxazolidinone carbonyl stretch at 1750 cm⁻¹[1].

Quantitative Data Summaries

To aid in process optimization, the following tables summarize the catalyst efficiencies for the de novo synthesis of the oxazolidinone ring, and the stepwise yields for the chiral pool degradation pathway.

Table 1: Catalyst Efficiency in Carboxylative Cyclization of Allenylmethylamines[4]

Catalyst System	Primary Product Yield (5-vinyl-1,3-oxazolidin-2-one)	Byproduct (6-membered oxazinan-2-one)	Byproduct (Hydroamination Pyrrole)
Ag(OAc)(IPr)	86%	6%	7%
Au(OAc)(IPr)	Poor (<10%)	N/A	N/A
Cu(OAc)(IPr)	Poor (<10%)	N/A	N/A

Table 2: Stepwise Yield for Degradation of D-Glucosamine to the Oxazolidinone Acetal[1][2]

Synthetic Step	Reagents / Conditions	Stepwise Yield
1. Methoxycarbonylation & Acetalization	ClCOOMe, Na2CO3; then MeOH, H+	~85%
2. C(6) Degradation	NaIO4 (Oxidation); NaBH4 (Reduction)	85%
3. Iodination	I2, Ph3P, Imidazole, Toluene (90 °C)	87%
4. Reductive β-Elimination	Zn powder, i-PrOH/H2O (Reflux)	84%
5. C(3)-OH Protection (Cyclization)	NaOMe, MeOH (Room Temp)	97%
Overall Process Yield	8-Step Continuous Process	~30%

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Application Note: Surface Functionalization via Palladium-Catalyzed Ring-Opening Polymerization of 5-Ethenyl-1,3-oxazolidin-2-one

Executive Summary

The demand for high-density functional surfaces in drug development, catalyst immobilization, and advanced materials has driven the development of hyperbranched polymer grafts. This application note details a robust methodology for the functionalization of solid substrates using 5-ethenyl-1,3-oxazolidin-2-one (also known as 5-vinyl-2-oxazolidinone). By leveraging a surface-initiated, palladium-catalyzed ring-opening polymerization (ROP), researchers can generate dense, hyperbranched polyamine networks on various substrates, including silicon wafers, silica nanoparticles, and polyethylene powders[1].

For drug development professionals, these hyperbranched polyamine surfaces serve as exceptional platforms for solid-phase peptide synthesis, high-capacity scavenger resins for transition metal removal (e.g., recovering Pd or Ru from API streams), and scaffolds for targeted drug delivery systems[2].

Mechanistic Rationale & Chemical Causality

The core of this functionalization strategy relies on the unique reactivity of 5-ethenyl-1,3-oxazolidin-2-one. Unlike traditional step-growth polyamine syntheses, this method utilizes a highly strained, masked allylic electrophile.

When exposed to a Palladium(0) catalyst, the monomer undergoes oxidative addition to form a reactive π -allyl palladium intermediate. This step is immediately followed by an irreversible decarboxylation (loss of CO 2​ ), which thermodynamically drives the reaction forward and prevents depolymerization[3]. The resulting electrophilic complex is rapidly attacked by surface-bound primary amines.

The Hyperbranching Phenomenon: The causality behind the hyperbranched architecture lies in the nucleophilicity of the intermediate products. When a primary surface amine attacks the π -allyl complex, it forms a secondary amine. Because secondary amines retain strong nucleophilic character, they can subsequently attack newly formed π -allyl palladium complexes, generating tertiary amines. This iterative, multi-directional attack creates a dense, three-dimensional polyamine network[1].

Mechanism of Pd-catalyzed ring-opening polymerization and hyperbranching.

Experimental Workflow

The functionalization process is divided into two distinct phases: the preparation of an amine-functionalized anchor layer, and the subsequent surface-initiated graft polymerization.

Workflow for surface-initiated hyperbranched polyamine grafting.

Detailed Protocols: A Self-Validating System

Materials Required

• Monomer: 5-ethenyl-1,3-oxazolidin-2-one (purified via vacuum distillation).

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh 3​ ) 4​ ].

• Substrate: Silicon wafers (test grade) or silica nanoparticles.

• Reagents: 3-Aminopropyltriethoxysilane (APTES), anhydrous Tetrahydrofuran (THF), Piranha solution (3:1 H 2​ SO 4​ :H 2​ O 2​ ).

Protocol A: Preparation of Amine-Functionalized Substrates

Causality: A dense monolayer of primary amines is required to initiate the ROP. Piranha cleaning generates a high density of surface silanol (-SiOH) groups, which act as anchoring points for the APTES silane coupling agent.

• Surface Activation: Submerge silicon wafers in freshly prepared Piranha solution for 30 minutes at 90 °C. (Caution: Piranha is highly corrosive and reactive with organics).

• Rinsing: Remove wafers, rinse exhaustively with deionized water (18.2 MΩ·cm), and dry under a stream of high-purity nitrogen.

• Silanization: Immerse the activated wafers in a 2% (v/v) solution of APTES in anhydrous toluene for 12 hours at room temperature under an argon atmosphere.

• Curing: Wash the wafers with toluene and ethanol, then bake at 110 °C for 30 minutes. This thermal curing step drives the condensation of silanols, cross-linking the APTES layer to prevent desorption during polymerization.

  • Self-Validation Check: Measure the water contact angle. It should shift from < 10° (hydrophilic Piranha surface) to approximately 60–65°, confirming the presence of the aminopropyl layer.

Protocol B: Surface-Initiated Palladium-Catalyzed Ring-Opening Graft Polymerization

Causality: Anhydrous THF is selected as the solvent because it solubilizes both the monomer and the Pd(0) catalyst without acting as a competing nucleophile. The reaction is kept at mild temperatures (25–40 °C) to favor controlled surface grafting over bulk homopolymerization in solution[1].

• Reaction Mixture Preparation: In an argon-filled glovebox, dissolve 5-ethenyl-1,3-oxazolidin-2-one (0.5 M) in anhydrous THF.

• Catalyst Addition: Add 2 mol% of Pd(PPh 3​ ) 4​ relative to the monomer. Stir until the solution becomes a homogeneous pale yellow, indicating the active dissolution of the catalyst.

• Grafting: Submerge the APTES-functionalized silicon wafers into the reaction mixture. Seal the vessel and incubate at 35 °C for 12 to 24 hours with gentle orbital shaking.

  • Self-Validation Check (In-Process): The evolution of micro-bubbles (CO 2​ gas) from the substrate surface indicates successful decarboxylation and active polymerization.

• Termination and Cleansing: Remove the wafers and immediately quench by immersing in a large volume of methanol.

• Soxhlet Extraction: To ensure trustworthiness of the surface data, the wafers must be subjected to Soxhlet extraction in methanol for 12 hours. Causality: This rigorous washing removes any physisorbed (non-covalently bound) polymer chains and residual Pd catalyst, ensuring that subsequent characterization only measures covalently grafted polyamines.

• Drying: Dry the substrates under vacuum at 40 °C overnight.

Data Presentation & Surface Characterization

The transformation of the surface can be quantitatively validated using a suite of analytical techniques. The table below summarizes the expected physical and chemical shifts as the surface evolves from a pristine wafer to a hyperbranched polyamine network[4].

Surface Modification Stage	Water Contact Angle (°)	Film Thickness (Ellipsometry, nm)	Surface Roughness (AFM RMS, nm)	Functional Group Validation (ATR-IR)
Pristine Silicon Wafer	< 10	N/A	< 0.5	Si-O-Si stretch (~1100 cm⁻¹)
Amine-Functionalized (APTES)	60 - 65	1.0 - 2.0	~ 1.2	N-H bend (~1590 cm⁻¹)
Polyamine Grafted (12 h)	25 - 30	15.0 - 25.0	6.0 - 8.0	Broad N-H stretch (~3300 cm⁻¹)
Polyamine Grafted (24 h)	< 20	40.0 - 50.0	12.0 - 15.0	Strong N-H stretch (~3300 cm⁻¹)

Analytical Insights for Validation:

• ATR-IR Spectroscopy: The definitive proof of the ring-opening mechanism is the complete absence of the cyclic carbamate carbonyl stretch (C=O at ~1750 cm⁻¹) from the oxazolidinone ring, coupled with the appearance of strong, broad N-H and C-N stretching bands.

• X-ray Photoelectron Spectroscopy (XPS): A dramatic increase in the N 1s peak (~399 eV) relative to the Si 2p peak validates the high-density accumulation of nitrogenous groups[1].

• Atomic Force Microscopy (AFM): The RMS roughness increases non-linearly with time, which is a physical hallmark of hyperbranched polymer growth as opposed to linear polymer brushes[2].

Sources

• 1. researchgate.net [researchgate.net]
• 2. epdf.pub [epdf.pub]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing 5-Ethenyl-1,3-oxazolidin-2-one Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the optimization of 5-ethenyl-1,3-oxazolidin-2-one (commonly referred to as 5-vinyl-2-oxazolidinone) synthesis. This heterocycle is a critical chiral auxiliary and intermediate in pharmaceutical development. Yield attrition, poor regioselectivity, and low enantiomeric excess (ee) usually stem from a failure to control highly reactive intermediates.

This guide bypasses generic advice to provide you with self-validating protocols, mechanistic causality, and targeted troubleshooting for the two most robust synthetic pathways: Palladium(0)-catalyzed asymmetric cycloaddition and Silver(I)-catalyzed carboxylative cyclization .

I. Mechanistic Overview & Pathway Architecture

Understanding the distinct catalytic cycles is the first step to troubleshooting yield loss. The Pd-catalyzed route relies on the oxidative addition of an epoxide to form a π -allylpalladium intermediate, while the Ag-catalyzed route relies on the precise insertion of atmospheric CO₂ into a metal-amine bond before intramolecular cyclization can occur.

Mechanistic pathways for 5-ethenyl-1,3-oxazolidin-2-one synthesis via Pd and Ag catalysis.

II. Quantitative Performance Benchmarks

Use the following benchmark data to determine if your current catalytic system is performing within expected literature parameters.

Synthetic Route	Catalyst System	Temp	Major Product Yield	Enantiomeric Excess (ee)	Key Competitive Byproduct
Cycloaddition	Achiral Pd(PPh₃)₄	rt	~85%	N/A	4-vinyl isomer
Cycloaddition	Pd₂(dba)₃ / Chiral Phosphine	10–22 °C	84–97%	Up to 95%	4-vinyl isomer
CO₂ Fixation	Ag(OAc)(IPr)	rt	86%	N/A	2,5-dihydropyrrole (7%)
CO₂ Fixation	Au(OAc)(IPr)	rt	< 20%	N/A	2,5-dihydropyrrole

III. Self-Validating Experimental Workflows

A robust protocol must tell you it is working while you are running it. The following methodologies embed analytical checkpoints to validate causality at each step.

Protocol A: Pd(0)-Catalyzed Asymmetric Cycloaddition

Causality Focus: Pre-activation of the Pd(0) catalyst with the chiral phosphine ligand is non-negotiable. It establishes a uniform, sterically demanding coordination sphere prior to the oxidative addition of the vinyloxirane, which is critical for dictating the regioselectivity of the subsequent π -allylpalladium intermediate 1.

• Catalyst Pre-activation: In a flame-dried, argon-purged Schlenk flask, combine Pd₂(dba)₃·CHCl₃ (0.03 mmol) and the selected chiral phosphine ligand (0.06 mmol) in anhydrous THF (5 mL). Stir at room temperature for 30 minutes. Self-Validation Check: Observe the color transition. A shift to a homogeneous pale/bright yellow indicates successful formation of the active Pd(0)-phosphine complex.

• Substrate Addition: Cool the reaction vessel to 10 °C. Add 2-vinyloxirane (1.0 mmol) followed dropwise by the aryl isocyanate (1.0 mmol) [[1]]().

• Reaction Monitoring: Maintain stirring at 10 °C to 22 °C. Self-Validation Check: Pull a 50 µL aliquot every 2 hours for FT-IR analysis. The reaction is proceeding correctly if the sharp isocyanate absorption band at ~2200 cm⁻¹ steadily decreases, replaced by the oxazolidinone carbonyl band at ~1750 cm⁻¹ []().

• Quench and Isolation: Once the 2200 cm⁻¹ band disappears, concentrate the orange-brown solution under reduced pressure and purify via silica gel chromatography to isolate the 5-ethenyl-1,3-oxazolidin-2-one derivative.

Protocol B: Ag(I)-NHC Catalyzed Carboxylative Cyclization

Causality Focus: Utilizing an N-heterocyclic carbene (NHC) ligand like IPr provides immense steric bulk around the Ag(I) center. This bulk physically blocks the intramolecular nucleophilic attack of the amine onto the activated allene (hydroamination), thereby buying kinetic time for CO₂ insertion to occur first 2.

• System Assembly: Dissolve the allenylmethylamine substrate (1.0 mmol) in anhydrous 2-propanol (5 mL) in a pressure-resistant reaction tube. Add the Ag(OAc)(IPr) catalyst (5 mol%).

• CO₂ Introduction: Purge the vessel with dry CO₂ gas for 5 minutes to displace all atmospheric nitrogen/oxygen, then seal the tube under 1 atm of CO₂ using a double-layered balloon.

• Cyclization: Stir the mixture vigorously at ambient temperature. Self-Validation Check: Monitor the reaction via ¹H NMR of crude aliquots. The reaction is successful when the distinct multiplet of the allene protons (~4.8-5.2 ppm) disappears, replaced by the characteristic terminal vinyl proton signals of the 5-substituted oxazolidinone ring.

• Workup: Vent the CO₂, filter the mixture through a short pad of Celite to remove silver residues, and concentrate the filtrate for column chromatography.

IV. Troubleshooting & Causality FAQs

Q: My Pd-catalyzed asymmetric cycloaddition yields are high, but the enantiomeric excess (ee) is below 50%. What is the mechanistic failure? A: Enantioselectivity in this pathway is highly temperature-dependent. At room temperature, the π -allylpalladium intermediate undergoes rapid diastereomeric interconversion, eroding stereocontrol. Lowering the reaction temperature to a strict window of 10 °C to 22 °C stabilizes the preferred chiral intermediate, restoring ee to ~95% 1.

Q: Why does my isocyanate conversion stall before completion? A: Isocyanates are highly sensitive to moisture, leading to competitive urea formation. Validation Check: Monitor the reaction via FT-IR. The isocyanate stretch at ~2200 cm⁻¹ should smoothly transition to the oxazolidinone C=O stretch at ~1750 cm⁻¹ . If a broad peak at 1650 cm⁻¹ appears, moisture has compromised your system. Ensure all reagents are freshly distilled and glassware is flame-dried.

Q: How do I minimize the 1-benzyl-2,5-dihydropyrrole side product in the CO₂ fixation route? A: This hydroamination byproduct forms when the allene undergoes direct intramolecular attack by the amine. To suppress this, ensure you are using the IPr-coordinated acetatosilver(I) complex, Ag(OAc)(IPr). The steric shielding of the IPr ligand is specifically required to favor the formation of the silver carbamate intermediate over direct cyclization 23.

Q: My Pd-catalyzed reaction yields a mixture of 4-vinyl and 5-vinyl oxazolidinones. How do I improve regioselectivity? A: The regioselectivity is dictated by the nucleophilic attack on the π -allylpalladium intermediate. Using bulkier chiral phosphine ligands or changing your heterocumulene from an isocyanate to a carbodiimide increases steric bulk. This directs the nucleophilic attack to the less hindered terminus of the intermediate, heavily favoring the 5-substituted product 1.

V. References

• Palladium(0)-Catalyzed Asymmetric Cycloaddition of Vinyloxiranes with Heterocumulenes Using Chiral Phosphine Ligands: An Effective Route to Highly Enantioselective Vinyloxazolidine Derivatives. Journal of the American Chemical Society. 1

• Product Class 4: N-Arylalkanamides, Ynamides, Enamides, Dienamides, and Allenamides. Thieme. Link

• Highly Selective Carboxylative Cyclization of Allenylmethylamines with Carbon Dioxide Using N-Heterocyclic Carbene-Silver(I) Catalysts. Organic Letters. 2

• Silver-catalyzed carboxylation. Chemical Society Reviews. 3

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Silver-catalyzed carboxylation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00895F [pubs.rsc.org]

troubleshooting low enantiomeric excess in 5-ethenyl-1,3-oxazolidin-2-one reactions

Welcome to the technical support center for asymmetric synthesis utilizing 5-ethenyl-1,3-oxazolidin-2-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions where achieving high enantiomeric excess is critical. As a chiral auxiliary, the oxazolidinone scaffold is a powerful tool, but its effectiveness is highly dependent on precise experimental control.[1][2][3] This document provides in-depth, field-proven insights to help you diagnose and resolve common issues leading to suboptimal stereoselectivity.

Troubleshooting Guide: Low Enantiomeric Excess (% ee)

This section addresses the most common and frustrating issue encountered when using chiral auxiliaries: low enantiomeric excess. The questions are structured to guide you through a logical and systematic process of elimination to identify the root cause of the problem.

Q1: My reaction yielded a low or inconsistent enantiomeric excess. What are the most critical initial checks I should perform?

When faced with disappointing enantioselectivity, it's essential to start with the fundamentals before investigating more complex variables. Experimental rigor is paramount in asymmetric catalysis, where minor oversights can have a significant impact.[4][5]

A1: Perform a systematic audit of your experimental setup and reagents.

• Reagent and Substrate Purity: Verify the purity of all starting materials, especially the substrate and any electrophiles.[5][6] Impurities can act as catalyst poisons or participate in non-selective background reactions, directly eroding the enantiomeric excess.

• Solvent Quality (Anhydrous Conditions): Ensure all solvents are of an appropriate grade and are rigorously dried. Water is a common culprit; it can hydrolyze Lewis acid catalysts or interfere with the formation of the crucial catalyst-substrate complex.[4][6] Always use freshly distilled solvents or those from a solvent purification system.

• Inert Atmosphere: Many organometallic reagents and Lewis acids are sensitive to air and moisture. Ensure your reaction is conducted under a robust inert atmosphere (Nitrogen or Argon) and that all glassware was properly oven- or flame-dried before use.[7]

• Reaction Temperature: Temperature is a critical parameter influencing the energy difference between the two diastereomeric transition states.[4] In general, lower temperatures lead to higher enantioselectivity.[7][8] Confirm that your cooling bath is stable and the internal reaction temperature is being accurately monitored. Even small fluctuations can compromise the outcome.

Q2: I've confirmed my basic setup is correct, but the % ee is still low. How can I determine if the Lewis acid catalyst is the source of the problem?

The Lewis acid is not merely a catalyst but a critical component in forming the rigid, stereodirecting complex with the oxazolidinone auxiliary. Its identity, purity, and stoichiometry are central to achieving high stereoselectivity.

A2: Scrutinize the role and state of your Lewis acid.

The prevailing mechanism for stereoselection in these reactions, famously proposed by Evans, involves the formation of a bidentate chelate between the Lewis acid and the two carbonyl oxygens of the N-acylated oxazolidinone.[9][10][11][12] This chelation locks the conformation of the resulting enolate, effectively shielding one of its faces and directing the electrophile to the other.

Mechanism of Lewis acid-mediated stereocontrol.

Troubleshooting Steps:

• Verify Catalyst Activity: If you are using a commercial Lewis acid, ensure it is from a reputable source and has been stored correctly. If it is an older bottle, its activity may be compromised. Run a control reaction with a substrate known to give high ee to benchmark performance.[4]

• Stoichiometry: Ensure the correct stoichiometry of the Lewis acid is used. While catalytic amounts are sometimes possible, many procedures require stoichiometric or even excess amounts to drive the formation of the chelated intermediate.

• Choice of Lewis Acid: Not all Lewis acids are equal. Strong chelating Lewis acids like TiCl₄, MgBr₂, or ZnCl₂ are often required to enforce the rigid conformation necessary for high selectivity.[13] Weaker or non-chelating Lewis acids may not provide sufficient stereocontrol.[9][10][11][12]

• Order of Addition: The order in which reagents are added can be crucial. Typically, the N-acyloxazolidinone is pre-complexed with the Lewis acid before the addition of the base to form the enolate. This ensures the chelated structure is in place before enolization occurs.

Q3: Could my reaction conditions be suboptimal? How should I approach optimization?

Absolutely. Asymmetric reactions are often highly sensitive to subtle changes in the reaction environment. A systematic optimization screening is a standard and necessary part of methods development.

A3: Systematically screen key reaction parameters.

If initial checks and catalyst verification do not solve the issue, a methodical approach to optimizing the reaction conditions is warranted. The primary variables to investigate are solvent and temperature, as they directly influence the stability and energy of the diastereomeric transition states.[5][7]

Optimization Workflow:

• Temperature Screening: As a general rule, lowering the temperature increases enantioselectivity because the reaction becomes more sensitive to small differences in activation energy between the two competing pathways.[4] Screen a range of temperatures (e.g., 0 °C, -20 °C, -40 °C, -78 °C).

• Solvent Screening: The solvent's polarity and coordinating ability can dramatically affect the catalyst's performance and the conformation of the transition state.[4][5] A non-coordinating solvent like dichloromethane (CH₂Cl₂) is often a good starting point. Screen a variety of solvents to find the optimal medium.

• Concentration: Substrate concentration can influence reaction kinetics and, in some cases, enantioselectivity, particularly if catalyst aggregation or off-cycle pathways become relevant at high concentrations.[4] It is worth investigating the effect of running the reaction under more dilute conditions.

Table 1: Illustrative Data for Optimizing a Hypothetical Aldol Reaction

Entry	Solvent	Temperature (°C)	Yield (%)	% ee
1	Toluene	0	95	75
2	THF	0	92	85
3	CH₂Cl₂	0	98	60
4	CH₂Cl₂	-78	95	96
5	Hexane	0	85	91

This table demonstrates how systematically varying solvent and temperature can pinpoint optimal conditions for enantioselectivity.[6]

Q4: I suspect a competing racemic background reaction is occurring. How can I confirm and mitigate this?

A non-catalyzed, racemic reaction pathway that occurs in parallel with your desired asymmetric transformation is a common cause of reduced enantiomeric excess.[6] This is especially problematic if the catalyzed reaction is slow.

A4: Analyze the reaction kinetics and adjust conditions to favor the catalyzed pathway.

• Run a Control Reaction: Set up the reaction without the chiral auxiliary or the Lewis acid catalyst. If you observe product formation, you have confirmed that a background reaction is occurring.

• Lower the Reaction Temperature: Background reactions often have a lower activation energy barrier but are less favored entropically. Lowering the temperature will slow down both reactions but will typically have a greater decelerating effect on the uncatalyzed pathway, thus increasing the proportion of the product formed via the desired stereoselective route.[6]

• Adjust Catalyst Loading: In some cases, increasing the catalyst loading can accelerate the desired asymmetric reaction, allowing it to outcompete the slower background process.[5] However, be mindful of potential cost and purification issues.

Systematic troubleshooting workflow for low % ee.

Frequently Asked Questions (FAQs)

Q: What exactly is 5-ethenyl-1,3-oxazolidin-2-one and what is its role?

A: 5-ethenyl-1,3-oxazolidin-2-one is a type of chiral auxiliary. A chiral auxiliary is an enantiomerically pure compound that is temporarily incorporated into a substrate to direct the stereochemical outcome of a subsequent reaction.[3] After the desired stereocenter has been created, the auxiliary is cleaved and can often be recovered for reuse. This strategy converts an enantioselective reaction into a diastereoselective one, which allows for easier separation of products and analysis.

Q: What types of reactions are commonly performed using this class of auxiliaries?

A: N-acylated oxazolidinones are most famously used in asymmetric aldol additions. However, their application is broad and includes asymmetric Diels-Alder reactions, conjugate additions, alkylations, and aminohydroxylations.[9][13][14]

Q: How is the chiral auxiliary typically removed after the reaction?

A: The N-acyl bond is typically cleaved under conditions that do not racemize the newly formed stereocenter. Common methods include:

• Hydrolysis: Basic hydrolysis (e.g., LiOH/H₂O₂) to yield the carboxylic acid.

• Reductive Cleavage: Reduction with reagents like lithium borohydride (LiBH₄) to yield the primary alcohol.

• Transesterification: Reaction with a Lewis acid and an alcohol (e.g., Ti(OiPr)₄, i-PrOH) to form an ester.

Experimental Protocol: A General Procedure for a Lewis Acid-Mediated Aldol Addition

This protocol provides a representative workflow for using an N-acyloxazolidinone auxiliary. Note: This is a general guide; specific substrates may require optimization.

• Preparation: Under an inert atmosphere (N₂ or Ar), add the N-acyloxazolidinone (1.0 equiv) to a flame-dried round-bottom flask. Dissolve in anhydrous dichloromethane (CH₂Cl₂) to a concentration of approximately 0.1 M.

• Cooling: Cool the solution to the desired temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Lewis Acid Addition: Slowly add the Lewis acid (e.g., TiCl₄, 1.1 equiv) dropwise to the stirred solution. Stir for 30 minutes to allow for pre-complexation.

• Enolate Formation: Add a tertiary amine base (e.g., triethylamine, 1.2 equiv) dropwise. The solution color may change, indicating enolate formation. Stir for 1 hour.

• Electrophile Addition: Add the aldehyde electrophile (1.5 equiv) dropwise.

• Reaction Monitoring: Allow the reaction to stir at -78 °C for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude product by flash column chromatography. Determine the diastereomeric ratio by ¹H NMR analysis of the crude product and the enantiomeric excess of the final product (after auxiliary removal) by chiral HPLC or GC.

References

• Duarte, F. J. S., Bakalova, S. M., Cabrita, E. J., & Santos, A. G. (2011). Lewis Acid Catalyzed Reactions of Chiral Imidazolidinones and Oxazolidinones: Insights on the Role of the Catalyst. The Journal of Organic Chemistry, 76(17), 6997–7004. Available from: [Link]

• Ghahremanpour, M. M. (2021). Asymmetric synthetic methodology in group-assisted purification (GAP) chemistry and multi-layer 3D folding chirality. Texas Tech University. Available from: [Link]

• Periasamy, M., & Reddy, B. S. (2011). Lewis acid catalyzed N-acylation of carbamates and oxazolidinones. Semantic Scholar. Available from: [Link]

• Kim, H. R., Kim, D. H., & Kim, D. J. (2001). A Novel Synthesis of 5-Functionalized Oxazolidin-2-ones from Enantiomerically Pure 2-Substituted N-[(R)-(+)-α-Methylbenzyl]aziridines. Bulletin of the Korean Chemical Society, 22(10), 1059-1060.

• Duarte, F. J. S., Bakalova, S. M., Cabrita, E. J., & Santos, A. G. (2011). Lewis Acid Catalyzed Reactions of Chiral Imidazolidinones and Oxazolidinones: Insights on the Role of the Catalyst. The Journal of Organic Chemistry, 76(17), 6997–7004. Available from: [Link]

• Duarte, F. J. S., Bakalova, S. M., Cabrita, E. J., & Santos, A. G. (2011). Lewis acid catalyzed reactions of chiral imidazolidinones and oxazolidinones: insights on the role of the catalyst. PubMed. Available from: [Link]

• Duarte, F. J. S., Bakalova, S. M., Cabrita, E. J., & Santos, A. G. (2011). Lewis Acid Catalyzed Reactions of Chiral Imidazolidinones and Oxazolidinones: Insights on the Role of the Catalyst. Docentes FCT NOVA. Available from: [Link]

• Pate, B. H., et al. (2021). Rapid Enantiomeric Excess Measurements of Enantioisotopomers by Molecular Rotational Resonance Spectroscopy. PMC. Available from: [Link]

• Li, G., et al. (2017). Group-Assisted Purification Chemistry for Asymmetric Mannich-type Reaction of Chiral N-Phosphonyl Imines with Azlactones Leading to Syntheses of α-Quaternary α,β-Diamino Acid Derivatives. ACS Publications. Available from: [Link]

• Lorenz, H., & Seidel-Morgenstern, A. (2008). Potential of Chiral Solvents for Enantioselective Crystallization. 1. Evaluation of Thermodynamic Effects. ACS Publications. Available from: [Link]

• Chem.iitb. Concise Introduction to Asymmetric Synthesis. Available from: [Link]

• van der Weegen, R., et al. (2020). A tribute to Jacobus van 't Hoff: Enantiomers become diastereomers in optically active solvents. Nature Research. Available from: [Link]

• Li, G., et al. (2014). Group-assisted purification (GAP) chemistry for the synthesis of Velcade via asymmetric borylation of N-phosphinylimines. PMC. Available from: [Link]

• Liu, W., et al. (2023). Observation of the solvent enantio-isotope effect in asymmetric ring-opening of cyclic diaryliodoniums with selenocyanate. PMC. Available from: [Link]

• ResearchGate. Scheme 1. Synthesis of 5-substituted 1,3-oxazolidin-2-ones 1. Available from: [Link]

• University of York. Asymmetric Synthesis. Available from: [Link]

• Wang, Z. J., & Arnold, F. H. (2022). Highly Enantioselective Construction of Oxazolidinone Rings via Enzymatic C(sp3)−H Amination. ChemRxiv. Available from: [Link]

• Organic Chemistry Portal. Oxazolidinone synthesis. Available from: [Link]

• Lee, D., et al. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone. MDPI. Available from: [Link]

• Zhang, Z., et al. (2020). Efficient Access to Chiral 2-Oxazolidinones via Ni-Catalyzed Asymmetric Hydrogenation: Scope Study, Mechanistic Explanation, and Origin of Enantioselectivity. ACS Publications. Available from: [Link]

• Christopher, J. A. (2018). Common Pitfalls of Catalysis Manuscripts Submitted to Chemistry of Materials. ACS Publications. Available from: [Link]

• Lee, D., et al. (2021). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. PMC. Available from: [Link]

• Trost, B. M. (2004). Asymmetric catalysis: An enabling science. PNAS. Available from: [Link]

• Birman, V. B., & Li, X. (2006). Kinetic Resolution of 2-Oxazolidinones via Catalytic, Enantioselective N-Acylation. Journal of the American Chemical Society, 128(19), 6332–6333. Available from: [Link]

• evans enolate alkylation-hydrolysisx. Available from: [Link]

• Kim, J., et al. (2026). Stereoselective Synthesis of 4,5-Disubstituted Oxazolidin-2-ones via Tandem Lossen Rearrangement and Ring Closure of Asymmetric Aldol Adducts. The Journal of Organic Chemistry. Available from: [Link]

• Yoshida, M., et al. (2008). Synthesis of 5-Vinylideneoxazolidin-2-ones by DBU-Mediated CO2-Fixation Reaction of 4-(Benzylamino)-2-butynyl Carbonates and Benzoates. ACS Publications. Available from: [Link]

• Wang, Y., et al. (2016). Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution. PMC. Available from: [Link]

• Key Concepts in Stereoselective Synthesis. Available from: [Link]

• Yashima, E., et al. (2018). Chiral Auxiliaries and Chirogenesis. MDPI. Available from: [Link]

• Asymmetric-Synthesis. Available from: [Link]

• Wang, Y., et al. (2018). Enantioselective synthesis of 2-oxazolidinones by ruthenium(ii)–NHC-catalysed asymmetric hydrogenation of 2-oxazolones. Chemical Science. Available from: [Link]

• Chemistry Steps. (2022). Enantiomeric Excess (ee) and Specific Rotation Practice Problems. Available from: [Link]

• MDPI. Special Issue : Asymmetric Catalysis: Recent Progress and Future Perspective. Available from: [Link]

• Chemistry Stack Exchange. (2015). Why are enantiomeric excess % and specific rotation considered? Available from: [Link]

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Technical Support Center: Optimizing Reaction Temperature for 5-Ethenyl-1,3-oxazolidin-2-one Cyclization

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently observe researchers struggling with the delicate thermodynamic and kinetic balances required for carboxylative cyclizations. This guide provides advanced troubleshooting and optimization strategies for the synthesis of 5-ethenyl-1,3-oxazolidin-2-ones (commonly referred to as 5-vinyloxazolidin-2-ones) via the transition-metal-catalyzed ring-opening cyclization of 2-vinylaziridines with CO₂.

In this system, temperature is the master variable. It dictates the equilibrium between CO₂ solubility in the solvent, the activation energy required for aziridine ring opening, and the stereochemical stability of the intermediate organometallic complexes.

Mechanistic Workflow & Temperature Failure Points

To troubleshoot your cyclization, you must first understand the causality of the catalytic cycle. The diagram below maps the palladium-catalyzed carboxylative cyclization pathway[1], highlighting exactly where improper temperature control causes the reaction to fail.

Catalytic cycle of Pd-catalyzed 2-vinylaziridine cyclization with temperature failure points.

Standard Operating Procedure: Self-Validating Cyclization Protocol

This protocol is designed as a self-validating system. Visual cues are embedded within the steps to ensure the reaction is proceeding correctly before you commit to the full incubation time.

Step 1: System Purging & Catalyst Activation

• Flame-dry a Schlenk tube and backfill with CO₂ gas (1 atm) three times to ensure complete removal of atmospheric moisture and oxygen.

• Add Pd₂(dba)₃ (5 mol%) and 1,3-bis(diphenylphosphino)propane (dppp, 10 mol%) to the vessel.

• Add anhydrous acetonitrile (CH₃CN) to achieve a 0.2 M concentration.

• Self-Validation Check: Stir at room temperature for 10 minutes. The solution must shift from the dark purple/red of Pd₂(dba)₃ to a pale yellow/orange. This color change confirms successful ligand coordination and active Pd(0) generation. If the solution precipitates black Pd(0) sponge, the system has been compromised by oxygen.

Step 2: Substrate Addition & Temperature Equilibration (Critical Step)

• Introduce the 2-vinylaziridine substrate (1.0 equiv).

• Seal the vessel under a CO₂ balloon. Submerge the reaction flask into a pre-heated oil bath strictly maintained at 40 °C to 45 °C .

• Causality Note: This specific temperature window provides the necessary thermal energy to drive the oxidative addition of Pd(0) while maintaining sufficient CO₂ solubility in the liquid phase [1].

Step 3: Reaction Monitoring & Isolation

• Stir the mixture for 6–12 hours. Monitor the consumption of the aziridine via TLC (Hexanes/EtOAc).

• Cool the reaction to room temperature, vent the excess CO₂, and filter the mixture through a short pad of Celite. Concentrate and purify via flash column chromatography to isolate the 5-ethenyl-1,3-oxazolidin-2-one.

Troubleshooting & FAQs

Q: My reaction stalls at 20 °C, yielding mostly unreacted starting material. Should I increase the catalyst loading? A: No. Before increasing catalyst loading, increase the reaction temperature to 40–50 °C. The oxidative addition of the Pd(0) catalyst into the C–N bond of the 2-vinylaziridine is an endothermic process that faces a significant kinetic barrier. At 20 °C, the thermal energy is insufficient to form the requisite π-allyl palladium(II) intermediate. Elevating the temperature provides the necessary activation energy without compromising the system's thermodynamics.

Q: I increased the reaction temperature to 80 °C to speed up the cyclization, but my yield plummeted and stereoselectivity was lost. What happened? A: Two detrimental phenomena occur at elevated temperatures (>60 °C):

• Thermodynamic Starvation: The solubility of CO₂ gas in organic solvents decreases sharply as temperature rises. This effectively starves the π-allyl Pd(II) intermediate of its electrophilic coupling partner.

• Stereochemical Scrambling: High temperatures promote the rapid thermal isomerization of the π-allyl intermediate. This scrambles the stereocenters and leads to a loss of the desired regio- and stereoselectivity, often resulting in complex mixtures of acyclic dienes or dimerized byproducts. Maintain the temperature strictly between 40 °C and 60 °C.

Q: Can I offset the high-temperature CO₂ solubility issue by using a high-pressure reactor? A: Yes, but with diminishing returns. While applying 10–50 atm of CO₂ in a Parr reactor can artificially increase CO₂ molarity at 80 °C, the elevated temperature will still induce stereochemical scrambling of the π-allyl intermediate. It is more efficient to maintain a mild temperature (40 °C) at ambient pressure (1 atm) in a polar aprotic solvent like CH₃CN, which stabilizes the zwitterionic intermediates.

Q: Does this temperature dependence apply to other catalytic systems, like Gold(I) cyclizations? A: Yes. Alternative approaches utilizing Gold(I) catalysts for carboxylative cyclizations (e.g., propargylamine derivatives) also exhibit strict temperature dependencies. Operating at room temperature to 40 °C is optimal; higher temperatures lead to off-target olefin coordination and catalyst degradation [3].

Quantitative Optimization Data

The table below summarizes the causal relationship between reaction temperature, kinetic rates, and final product metrics. Data is standardized for a 1 atm CO₂ atmosphere in CH₃CN.

Temperature (°C)	CO₂ Solubility (Relative)	Kinetic Rate of Pd Insertion	Conversion (%)	Isolated Yield (%)	Stereoretention (%)
20	Very High	Very Slow (Kinetic Trap)	< 30	< 25	> 99
40	High	Moderate (Optimal)	> 95	92	> 99
60	Moderate	Fast	> 95	81	94
80	Low	Very Fast (Isomerization)	75	42	< 80

References

• Pan, Y.-Z., Xia, Q., Zhu, J.-X., et al. "Mild Pd-Catalyzed Ring-Opening Cyclization of 2-Vinylaziridines with CO2." Organic Letters, 2022, 24(44), 8239-8243. Source: Organic Chemistry Portal. URL:[Link]

• "Dinuclear Gold(I) Complexes Bearing Alkyl-Bridged Bis(N-heterocyclic carbene) Ligands as Catalysts for Carboxylative Cyclization of Propargylamine." Organometallics, 2020, 39(15), 2803–2812. Source: ACS Publications. URL:[Link]

Technical Support Center: Advanced Purification of 5-Ethenyl-1,3-Oxazolidin-2-one

Welcome to the technical support center for the advanced purification of 5-ethenyl-1,3-oxazolidin-2-one. This guide is designed for researchers, scientists, and drug development professionals who require this versatile monomer in high purity for applications such as polymerization, asymmetric synthesis, and the development of novel pharmaceutical agents. The presence of impurities can significantly impact reaction outcomes, polymer properties, and biological activity, making robust purification a critical step in your workflow.

This resource provides field-proven insights and troubleshooting strategies in a direct question-and-answer format to address the specific challenges you may encounter during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I should expect in my crude 5-ethenyl-1,3-oxazolidin-2-one?

A1: The impurity profile of your crude product is intrinsically linked to its synthetic route. However, common impurities generally fall into three categories:

• Starting Materials & Reagents: Unreacted precursors or excess reagents from the cyclization step.

• Reaction Byproducts: These can include dimers, trimers, or isomers formed during synthesis. For instance, syntheses involving epichlorohydrin can sometimes yield side products.[1]

• Degradation Products: The N-vinyl group is particularly susceptible to cleavage under acidic conditions, which can hydrolyze the compound back to the parent 5-methyl-1,3-oxazolidin-2-one and acetaldehyde.[2] The oxazolidinone ring itself can undergo hydrolysis under strong basic conditions.[2] Additionally, the vinyl moiety is prone to polymerization if not properly handled.

Q2: My compound appears to be polymerizing during storage or workup. How can I prevent this?

A2: The vinyl group is susceptible to radical polymerization, which can be initiated by heat, light, or trace impurities. To ensure stability:

• Storage: Store the compound in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen).

• Inhibitors: For long-term storage or distillations where heat is applied, consider adding a radical inhibitor like butylated hydroxytoluene (BHT) or phenothiazine in trace amounts.

• pH Control: Avoid strongly acidic or basic conditions during workup, as these can catalyze both degradation and polymerization. A wash with a mild bicarbonate solution to neutralize trace acids is often beneficial before a final purification step like distillation.[3]

Q3: Which purification technique is most suitable for my needs?

A3: The optimal technique depends on the scale of your experiment and the required purity level.

• Flash Column Chromatography: Ideal for small to medium scales (mg to grams) where very high purity is required. It excels at separating compounds with different polarities.[4][5][6]

• Vacuum Distillation: Best suited for larger quantities (multi-gram to kg) of thermally stable, liquid compounds. It is effective for removing non-volatile impurities. A similar compound, 5-methyl-3-vinyl-2-oxazolidinone, is effectively purified by this method.[3]

• Recrystallization: This is only an option if your 5-ethenyl-1,3-oxazolidin-2-one derivative is a solid at room temperature and you can identify a suitable solvent system. It is excellent for achieving high purity on a large scale if applicable.[7]

Decision Workflow for Purification Method Selection

Below is a decision-making diagram to help you select the most appropriate primary purification technique.

Caption: Decision tree for selecting a purification method.

Troubleshooting Guide: Flash Column Chromatography

Flash chromatography is a primary tool for purifying oxazolidinone derivatives.[4][8] Here are solutions to common issues.

Q: My compound is not separating from an impurity on the column. What should I do? A: This indicates that the impurity has a polarity very similar to your product in the chosen solvent system.

• Solution 1: Adjust Solvent Polarity. Decrease the polarity of your eluent system. For a typical normal-phase silica gel setup using ethyl acetate/hexanes, decrease the percentage of ethyl acetate. This will increase the retention time of all compounds but may improve the separation between closely eluting spots.

• Solution 2: Change Solvent System. The selectivity of the separation can be altered by changing the solvents. If an ethyl acetate/hexane system fails, consider a dichloromethane/methanol or an ether/hexane system. These solvents interact differently with your compound and the silica, which can often resolve overlapping spots.

• Solution 3: Use a High-Performance Column. Pre-packed, high-resolution silica columns offer superior separating power compared to hand-packed columns and may resolve difficult mixtures.

Q: My compound is streaking or tailing on the TLC plate and column. Why is this happening? A: Tailing can be caused by several factors.

• Cause 1: Overloading. You may have loaded too much crude material onto the column or spotted too much on your TLC plate.

• Solution: Reduce the amount of material loaded. A general rule is to load no more than 1-5% of the silica gel mass.

• Cause 2: Compound Instability. Your compound may be degrading on the acidic surface of the silica gel.

• Solution: Deactivate the silica gel by preparing a slurry with 1% triethylamine in your eluent before packing the column. This neutralizes acidic sites and can prevent degradation of base-sensitive compounds.

• Cause 3: Insolubility. The compound may be poorly soluble in the eluent, causing it to streak as it moves.

• Solution: Ensure your compound is fully dissolved in the loading solvent and is soluble in the mobile phase. Sometimes, using a stronger solvent (like dichloromethane) to load the compound can help, but use a minimal amount.

Parameter	Typical Conditions for Oxazolidinones	Source
Stationary Phase	Silica Gel (230-400 mesh)	[9]
Mobile Phase	Gradient of Ethyl Acetate in Hexanes (e.g., 25% to 75%)	[4]
Alternative Mobile Phase	Petroleum Ether / Ethyl Acetate	[5]
Loading	Dry loading or minimal volume of strong solvent (e.g., DCM)	[6]
Monitoring	TLC with UV visualization or chemical stain (e.g., KMnO₄)	[8]
Table 1: Common Parameters for Column Chromatography Purification.

Troubleshooting Guide: Vacuum Distillation

For thermally stable liquid oxazolidinones, vacuum distillation is a highly effective and scalable purification method.[3]

Q: My compound is not distilling, even though the pot temperature is high. A: This is a common issue, usually related to pressure.

• Cause 1: Vacuum Leak. The most frequent cause is a leak in your apparatus. The system cannot reach the required low pressure, and thus the compound's boiling point is not reached.

• Solution: Check all joints and connections. Ensure they are properly sealed with vacuum grease. Verify that all tubing is intact and the pump is functioning correctly.

• Cause 2: Inaccurate Pressure Reading. Your vacuum gauge may be faulty or improperly placed.

• Solution: Calibrate or replace your gauge. Ensure it is placed between the cold trap and the distillation apparatus.

• Cause 3: Incorrect Thermometer Placement. The thermometer must be positioned to accurately read the temperature of the vapor entering the condenser.

• Solution: The top of the thermometer bulb should be level with the bottom of the side-arm leading to the condenser.[3]

Q: The material in the distillation flask is turning dark brown or black. A: This is a clear sign of thermal decomposition.

• Cause 1: Temperature is too high. You are exceeding the thermal stability limit of the compound.

• Solution: Improve your vacuum. A lower pressure will allow the compound to distill at a lower temperature. For a similar compound, a pressure of ~1.3 Torr is recommended.[3]

• Cause 2: Presence of Impurities. Acidic or basic impurities can catalyze decomposition at elevated temperatures.[3]

• Solution: Pre-neutralize your crude material before distillation. Wash the crude product with a saturated sodium bicarbonate solution, followed by a water wash, and then dry it thoroughly with a drying agent like anhydrous magnesium sulfate.

Parameter	Guideline for Vinyl Oxazolidinone	Troubleshooting Tip	Source
Pressure	1-2 Torr	Check for system leaks if pressure is unstable or high.	[3]
Boiling Point	~78-81°C (for 5-methyl analog)	If not distilling, the vacuum is likely insufficient.	[3]
Heating	Gradual heating with a mantle	Use a magnetic stir bar to prevent bumping.	[3]
Decomposition	Indicated by darkening of material	Pre-neutralize crude material and lower distillation temp via better vacuum.	[2][3]
Table 2: Key Parameters and Troubleshooting for Vacuum Distillation.

Detailed Experimental Protocols

Protocol 1: High-Purity Purification via Flash Column Chromatography

This protocol is designed for purifying approximately 1 gram of crude 5-ethenyl-1,3-oxazolidin-2-one.

• TLC Analysis: Determine an appropriate solvent system using TLC. A good system will give your product an Rf value of ~0.3. A common starting point is 30% Ethyl Acetate in Hexanes.

• Column Packing:

  • Select a glass column of appropriate size (e.g., 40 mm diameter).

  • Prepare a slurry of silica gel (approx. 50 g) in the initial, low-polarity eluent (e.g., 10% EtOAc/Hexanes).

  • Pour the slurry into the column and use gentle air pressure to pack the bed evenly. Add a thin layer of sand on top to protect the silica surface.

• Sample Loading:

  • Dissolve the 1 g of crude material in a minimal amount of dichloromethane (~2-3 mL).

  • Add ~2 g of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. This is known as dry loading.

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution:

  • Begin eluting with the low-polarity solvent (10% EtOAc/Hexanes).

  • Collect fractions (e.g., 20 mL each) and monitor them by TLC.

  • Gradually increase the solvent polarity (e.g., to 30%, then 50% EtOAc) to elute your product. A step gradient is often effective.[4]

• Fraction Pooling and Concentration:

  • Analyze the collected fractions by TLC.

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Place the resulting oil or solid under high vacuum to remove residual solvent.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the chemical purity of your final product.

• Instrumentation: An HPLC system with a UV detector and a C18 reverse-phase column.

• Sample Preparation:

  • Accurately prepare a stock solution of your purified compound at ~1 mg/mL in acetonitrile.

  • Dilute this stock solution to a working concentration of ~0.1 mg/mL using the mobile phase.

• HPLC Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm.

  • Mobile Phase: A mixture of acetonitrile and water. A common starting point is a 50:50 mixture. Phosphoric or formic acid (0.1%) can be added to sharpen peaks.[10]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the sample and record the chromatogram.

  • Calculate the area percentage of the main peak to determine the purity. Impurities will appear as separate peaks.

Workflow for Troubleshooting HPLC Purity Analysis

Caption: Troubleshooting workflow for HPLC analysis.

References

• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• A diastereoselective Ru-catalyzed cross-metathesis dihydroxylation sequence – an efficient approach toward enantiomerically enriched syn-diols. (n.d.). AWS. [Link]

• DESIGN, ANALYSIS, AND BIOLOGICAL EVALUATION OF NOVEL SUBSTITUTED PHENYL-1,3-OXAZOLIDIN-2-ONE ANALOGUES. (2025). Rasayan Journal of Chemistry. [Link]

• Supplementary Information. (n.d.). Royal Society of Chemistry. [Link]

• A Novel Synthesis of 5-Functionalized Oxazolidin-2-ones from Enantiomerically Pure 2-Substituted N-[(R)-(+). (n.d.). ACS Publications. [Link]

• Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. (2024). Al-Nahrain Journal of Science. [Link]

• Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazol. (2022). Chemical Methodologies. [Link]

• The Formation of a Crystalline Oxazolidin-5-one from (L)-Alanine and its Use as a Chiral Template in the Practical Synthesis of α-Substituted Alanine Esters. (n.d.). CHIMIA. [Link]

• Oxidative degradation studies of an oxazolidinone-derived antibacterial agent, RWJ416457, in aqueous solutions. (2012). PubMed. [Link]

• The Synthesis of N-Aryl-5(S)-aminomethyl-2-oxazolidinone Antibacterials and Derivatives in One Step from Aryl Carbamates. (2003). ACS Publications. [Link]

• Public report - 2-Oxazolidinone, 3-ethenyl-5-methyl. (2021). Australian Industrial Chemicals Introduction Scheme (AICIS). [Link]

• Separation of 4-Oxazolidinone, 3-ethyl-5-[(3-methyl-2-thiazolidinylidene)ethylidene]-2-thioxo- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link])

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. rsc.org [rsc.org]
• 7. chimia.ch [chimia.ch]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. bioorg.org [bioorg.org]
• 10. Separation of 4-Oxazolidinone, 3-ethyl-5-[(3-methyl-2-thiazolidinylidene)ethylidene]-2-thioxo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

scale-up challenges for 5-ethenyl-1,3-oxazolidin-2-one industrial manufacturing

Welcome to the Technical Support Center for the industrial manufacturing of 5-ethenyl-1,3-oxazolidin-2-one (commonly referred to as 5-vinyl-1,3-oxazolidin-2-one). This platform is designed for chemical engineers, research scientists, and drug development professionals scaling up the carboxylative cyclization of allenylmethylamines with carbon dioxide (CO₂).

Below, you will find mechanistic troubleshooting guides, self-validating protocols, and kinetic data designed to ensure high-yield, regioselective manufacturing while mitigating common scale-up failure modes.

Mechanistic Pathway & Competing Reactions

To successfully scale this synthesis, it is critical to understand the bifurcation in the reaction pathway. The desired route is the CO₂ insertion followed by cyclization, whereas the primary failure mode is direct intramolecular hydroamination.

Catalytic cycle and competing pathways for 5-ethenyl-1,3-oxazolidin-2-one synthesis.

Troubleshooting Guides & FAQs

Q: Why am I observing high levels of 2,5-dihydropyrrole side-products during scale-up? A: This is a classic regioselectivity issue driven by competing reaction kinetics. 2,5-dihydropyrrole is generated via an intramolecular hydroamination of the allenylmethylamine precursor. This pathway dominates when CO₂ insertion is mass-transfer limited at scale, or when utilizing highly acidic alcoholic solvents (e.g., methanol, trifluoroethanol). Acidic alcohols over-activate the allene unit, making it highly susceptible to direct nucleophilic attack by the amine nitrogen before the silver carbamate can form (). Corrective Action: Switch the solvent to 2-propanol. 2-propanol provides the necessary proton for the final product-releasing step without over-activating the allene. Ensure CO₂ pressure is maintained at ≥1.0 MPa to thermodynamically drive the formation of the silver carbamate intermediate.

Q: We are transitioning from a gold (Au) to a silver (Ag) catalyst. Why is Ag(OAc)(IPr) specifically recommended for industrial scale-up of this molecule? A: While N-heterocyclic carbene (NHC)-gold(I) complexes are highly effective for propargylamines, they exhibit poor catalytic turnover for allenylmethylamines. The causality lies in the stability of the metal-carbon bond. Following cyclization, the resulting alkenylgold(I) intermediate is highly stable and resists the protonolysis required to release the oxazolidinone product. In contrast, the Ag–C bond in the alkenylsilver(I) intermediate is significantly more polarized. This polarization makes it highly susceptible to protonolysis by 2-propanol, facilitating efficient product release and catalyst regeneration (). Corrective Action: Utilize Ag(OAc)(IPr)[IPr = 1,3-bis(2,6-diisopropylphenyl)-imidazol-2-ylidene]. At scale, catalyst loading can be reduced to as low as 0.1 mol% if the reaction time is extended, maintaining high yields and excellent urethane/amine selectivity.

Q: How does CO₂ pressure affect the reaction kinetics and safety at a 100-kg scale? A: The reaction requires pressurized CO₂ to shift the equilibrium toward the carbamic acid/carbamate intermediate. At atmospheric pressure, the concentration of dissolved CO₂ is insufficient to outcompete the hydroamination side-reaction. While previous palladium-catalyzed systems required supercritical CO₂ conditions (e.g., 50 °C and 11.5 MPa) to achieve moderate selectivity, the Ag(OAc)(IPr) system fundamentally changes the kinetic landscape (). Corrective Action: Maintain a CO₂ pressure between 1.0 MPa and 5.0 MPa at 30–40 °C. This dramatically reduces the engineering hazards and capital expenditure associated with high-pressure supercritical reactors while maintaining >85% yield.

Self-Validating Scale-Up Protocol: Ag-Catalyzed Carboxylative Cyclization

Objective: Synthesis of 5-ethenyl-1,3-oxazolidin-2-one from allenylmethylamine. Mechanism of Self-Validation: This protocol relies on a tightly controlled solvent environment. The success of the CO₂ insertion versus the failure mode (hydroamination) is immediately quantifiable via crude ¹H NMR, acting as an internal quality control gate before downstream processing.

Step-by-Step Methodology:

• Catalyst Preparation: In a nitrogen-filled glovebox, charge a high-pressure stainless-steel autoclave reactor with Ag(OAc)(IPr) (0.02 equiv, 2 mol%). Rationale: Excludes moisture which could competitively hydrate the catalyst or substrate.

• Substrate Charging: Add the allenylmethylamine precursor (1.0 equiv) to the reactor.

• Solvent Addition: Introduce anhydrous 2-propanol (1.0 mL per mmol of substrate). Critical Control Point: Do not substitute with methanol or aprotic solvents (toluene/THF), as these will either trigger hydroamination or stall the reaction entirely.

• Pressurization: Seal the reactor, purge three times with CO₂ to displace nitrogen, and pressurize to 1.0 MPa with CO₂.

• Reaction Execution: Heat the reactor to 30–40 °C and agitate for 6 to 15 hours. Rationale: Mild heating ensures optimal CO₂ solubility and catalyst turnover without thermally degrading the allene.

• Depressurization & In-Process Validation: Cool the reactor to 20 °C and carefully vent the CO₂. Concentrate an aliquot of the reaction mixture under reduced pressure and analyze via ¹H NMR.

  • Validation Check: Compare the integration of the oxazolidinone vinylic protons against the pyrroline protons of the 2,5-dihydropyrrole. A ratio of >10:1 confirms successful mass transfer and solvent appropriateness. A ratio <10:1 indicates CO₂ starvation (check impeller speed/gas entrainment) or excessive solvent acidity.

• Purification: Concentrate the bulk mixture and purify via silica gel flash chromatography to isolate the pure 5-ethenyl-1,3-oxazolidin-2-one.

Quantitative Data: Catalyst and Solvent Effects on Selectivity

The following table summarizes the causal relationship between catalyst choice, solvent acidity, and the resulting product distribution. Data is normalized for a 1.0 mmol scale reaction at 40 °C for 15 hours.

Catalyst	Solvent	CO₂ Pressure (MPa)	Urethane Yield (%)	Amine Yield (%)	Mechanistic Outcome
Ag(OAc)(IPr)	2-Propanol	1.0	86	7	Optimal protonolysis & turnover
Au(OAc)(IPr)	2-Propanol	1.0	< 5	N/A	Stable Au-C bond prevents release
Cu(OAc)(IPr)	2-Propanol	1.0	< 5	N/A	Insufficient catalytic activation
Ag(OAc)(IPr)	Methanol	1.0	Moderate	High	Allene over-activation (Hydroamination)
Ag(OAc)(IPr)	Toluene	1.0	Trace	Trace	Lack of proton source stalls cycle

References

• Yamashita, K., Hase, S., Kayaki, Y., & Ikariya, T. (2015). Highly Selective Carboxylative Cyclization of Allenylmethylamines with Carbon Dioxide Using N-Heterocyclic Carbene-Silver(I) Catalysts. Organic Letters, 17(10), 2334-2337. URL:[Link]

Reference Data & Comparative Studies

5-Ethenyl-1,3-oxazolidin-2-one vs. Evans Chiral Auxiliaries in Asymmetric Synthesis: A Comparison Guide

Executive Summary & Strategic Context

In the landscape of modern asymmetric synthesis, oxazolidin-2-ones are ubiquitous tools for achieving high stereocontrol. However, their strategic application diverges significantly based on their substitution patterns. Classic Evans chiral auxiliaries (e.g., 4-benzyl- or 4-isopropyl-1,3-oxazolidin-2-ones) act as transient stereodirecting groups that rely on steric shielding to dictate the outcome of enolate chemistry[1].

Conversely, 5-ethenyl-1,3-oxazolidin-2-one (commonly referred to as 5-vinyloxazolidin-2-one) functions as both a stereocontrol element and a highly reactive building block (chiron). It excels in transition-metal-catalyzed transformations where the oxazolidinone core is permanently retained in the final target, offering superior atom economy for drug development[2]. This guide objectively compares their mechanistic paradigms, performance metrics, and experimental workflows.

Mechanistic Paradigms: Causality in Stereocontrol

Evans Auxiliaries: The Power of Steric Shielding

The Evans methodology hinges on the formation of a highly ordered metal enolate (typically using Boron or Titanium). The bulky substituent at the C4 position physically blocks one face of the enolate. In an aldol addition, the use of dibutylboron triflate ( Bu2​BOTf ) enforces a rigid, six-membered Zimmerman-Traxler transition state. The exceptionally short B–O bonds tighten this transition state, maximizing the energy difference between competing diastereomeric pathways and resulting in near-perfect syn-selectivity[1]. Because the auxiliary is merely a temporary scaffold, it must be chemically cleaved post-reaction.

5-Vinyloxazolidin-2-one: Transition-Metal Activation & Chiron Incorporation

Unlike Evans auxiliaries, 5-vinyloxazolidin-2-one features a reactive alkene at the C5 position. In Palladium-catalyzed asymmetric reactions (such as [3+2] cycloadditions or allylic alkylations), Pd(0) coordinates to the vinyl group, forming a dynamic Pd

π -allyl intermediate[3]. The pre-existing stereocenter at C5 directs the facial approach of incoming nucleophiles or dipoles. Because the oxazolidinone ring is a privileged pharmacophore (found in antibiotics like Linezolid), it is typically incorporated directly into the final molecule, eliminating the need for a cleavage step[2][4].

Logical Workflow Comparison

Fig 1. Logical workflow comparison: Transient steric shielding vs. reactive core incorporation.

Quantitative Performance & Reaction Profiles

Parameter	Evans Chiral Auxiliaries	5-Ethenyl-1,3-oxazolidin-2-one
Primary Role	Transient stereodirecting auxiliary	Reactive chiron & structural core
Key Transformations	Aldol additions, alkylations, Diels-Alder	Pd-catalyzed [3+2] cycloadditions, allylic alkylations
Stereocontrol Mechanism	Steric shielding via C4 substituent	Pd- π -allyl facial direction via C5 stereocenter
Typical ee / dr	> 95:5 dr	Up to 97% ee, > 90:10 dr
Cleavage Required?	Yes (e.g., LiOH/H2​O2​ , LiBH4​ )	No (Core is retained in target)
Atom Economy	Lower (Auxiliary mass is lost or requires recycling)	High (Core mass is incorporated into the product)

Self-Validating Experimental Protocols

Protocol A: Asymmetric syn-Aldol Addition (Evans Auxiliary)

Objective : Synthesize a syn-aldol adduct with >95:5 diastereomeric ratio (dr).

• Enolization : Dissolve (S)-4-benzyl-3-propionyl-1,3-oxazolidin-2-one in dry DCM under Argon. Cool to -78 °C. Add Bu2​BOTf (1.1 equiv) and iPr2​NEt (1.2 equiv).

  • Causality: The triflate acts as a potent leaving group, allowing Boron to coordinate with both the imide carbonyl and the enolate oxygen. This enforces a rigid Zimmerman-Traxler transition state, which is critical for facial selectivity[1].

• Electrophilic Addition : Add the target aldehyde dropwise. Stir at -78 °C for 1 hour, then warm to 0 °C.

• Self-Validation (dr Determination) : Quench the reaction with pH 7 phosphate buffer. Extract and concentrate the organic layer.

  • Validation: Run a crude 1H NMR before purification. The dr is determined by integrating the distinct carbinol proton signals. A successful reaction yields a single major doublet, confirming the predictive power of the auxiliary.

• Non-Destructive Cleavage : Dissolve the purified adduct in THF/ H2​O . Add H2​O2​ (30%) followed by LiOH at 0 °C.

  • Causality: H2​O2​ forms the hydroperoxide anion ( HOO− ), which is highly nucleophilic and selectively attacks the imide carbonyl over the ester/amide. This prevents the epimerization of the newly formed stereocenters[1].

Protocol B: Pd-Catalyzed Asymmetric (3+2) Cycloaddition (5-Vinyloxazolidin-2-one)

Objective : Synthesize an enantioenriched 1,3-dioxolane or complex oxazolidinone via cycloaddition.

• Catalyst Activation : In a Schlenk tube, mix Pd2​(dba)3​ (5 mol%) and a chiral phosphoramidite ligand (10 mol%) in dry THF. Stir for 30 minutes to generate the active Pd(0) complex[2].

• Substrate Addition : Add the 5-vinyloxazolidin-2-one derivative and the dipole/ketone partner.

  Causality: The Pd(0) species undergoes oxidative addition to the vinyl group, generating a Pd

  π -allyl intermediate. The pre-existing stereocenter at the C5 position of the oxazolidinone ring dictates the trajectory of the incoming nucleophile, ensuring high enantio- and diastereoselectivity[3].

• Self-Validation (Reaction Monitoring) :

  • Validation: Monitor the reaction via GC-MS or TLC. The complete disappearance of the vinyl proton signals (typically around 5.0–6.0 ppm) confirms full conversion. Post-reaction chiral HPLC validates the enantiomeric excess (ee) resulting from the Pd-catalyzed desymmetrization.

• Product Isolation : Purify via flash chromatography. Unlike the Evans protocol, the oxazolidinone core remains intact and is incorporated into the final target, maximizing atom economy[2][5].

Applications in Drug Development

The choice between these two systems often dictates the synthetic route of complex Active Pharmaceutical Ingredients (APIs):

• Evans Auxiliaries : Remain the gold standard for the total synthesis of polyketide natural products, macrolide antibiotics, and statins, where multiple contiguous stereocenters must be installed sequentially before the auxiliary is discarded[1].

• 5-Vinyloxazolidin-2-one : Highly prized in medicinal chemistry for synthesizing oxazolidinone-class antibiotics (e.g., Linezolid, Tedizolid) and novel tricyclic conformationally constrained analogues. By utilizing the vinyl group as a reactive handle, chemists can rapidly build complex, drug-like heterocycles without late-stage deprotection steps[4].

References

• Chen, L.-Y., & Huang, P.-Q. (2023). . European Journal of Organic Chemistry.

• Khan, A., et al. (2022).. Organic Letters.

• Barbachyn, M. R., et al. (2005).. Journal of Medicinal Chemistry.

• Ma, S., et al. (2018). . Chimica Oggi - Chemistry Today.

• Guo, W., et al. (2020).. Organometallics.

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• 5. pubs.acs.org [pubs.acs.org]

Reproducibility of 5-Ethenyl-1,3-oxazolidin-2-one Asymmetric Alkylation: A Comparative Guide

5-Ethenyl-1,3-oxazolidin-2-one (commonly referred to as 5-vinyloxazolidin-2-one) is a privileged chiral auxiliary and reactive intermediate in modern organic synthesis. Its asymmetric alkylation and functionalization are critical for synthesizing non-proteinogenic amino acids, 1,2-diamines, and complex pharmaceutical heterocycles. However, achieving reproducible enantiomeric excess (ee) and diastereomeric ratio (dr) across different catalytic regimes requires a deep understanding of reaction microenvironments.

This guide objectively compares the three primary catalytic alternatives—Palladium (Pd), Iron (Fe), and Copper (Cu)—for the asymmetric functionalization of 5-vinyloxazolidin-2-ones, providing causality-driven insights and self-validating protocols to ensure robust reproducibility in your workflows.

Mechanistic Causality & Catalyst Selection

To achieve high reproducibility, scientists must match the catalytic mechanism to the desired stereochemical outcome. The divergence in reactivity is dictated by how the transition metal interacts with the vinyl and oxazolidinone moieties.

Palladium-Catalyzed Allylic Alkylation & Cycloaddition

Pd-catalysis is the gold standard for achieving high enantioselectivity (ee). The mechanism typically involves the extrusion of CO₂ (if starting from a carbonate precursor) or direct allylic substitution to form an electrophilic π-allyl palladium complex.

• Causality for Reproducibility: The reproducibility of the ee strongly depends on the ligand's ability to control the outer-sphere attack of the nucleophile. For instance, 1[1] demonstrates that chiral ammonium phosphines utilize ionic interactions (specifically requiring an iodide counteranion) to dictate stereocontrol by engaging the remote amide anion.

• Known Pitfalls: Regioselectivity can unexpectedly shift based on thermodynamic equilibration. As shown in2[2], decarboxylative carbonylation can yield δ-lactams instead of the expected β-lactams due to the geometry of the anti-π-allyl intermediate.

Iron-Catalyzed Decoupled Radical Cross-Coupling

Iron catalysis leverages the oxazolidinone as an effective "radical lynchpin."

• Causality for Reproducibility: Fe(III) chloride, paired with a privileged bisphosphine like dcpe, intercepts an α-amide radical. As detailed in3[3], diastereoselectivity (up to 1:19 dr) is driven by the steric bulk of the chiral auxiliary (e.g., a 4-benzyl substituent) shielding one face of the radical intermediate.

• Known Pitfalls: Radical pathways are highly sensitive to concentration. Rapid addition of reagents leads to deleterious homocoupling, destroying yield reproducibility.

Organocopper-Mediated anti-SN2' Alkylation

• Causality for Reproducibility: Standard cuprates fail to activate the 5-vinyloxazolidin-2-one system. Reproducible alkylation requires higher-order cyanocuprates (e.g., Me₂Cu(CN)Li₂·BF₃·LiBr). The BF₃ Lewis acid activates the oxazolidinone oxygen, directing the cuprate to attack the γ-position stereospecifically, yielding strict E-alkene isosteres[4].

Mechanistic divergence of 5-ethenyl-1,3-oxazolidin-2-one activation across Pd, Fe, and Cu catalysis.

Comparative Performance Metrics

When scaling or optimizing these reactions, the choice of alternative depends on the required stereochemical purity and functional group tolerance. The table below summarizes the quantitative data derived from benchmark studies.

Catalytic System	Primary Mechanism	Typical Yield	Stereoselectivity	Reproducibility Key Factor
Pd / Bis-phosphite	π-Allyl substitution / (3+2)	85–98%	93–97% ee	Ligand-counterion pairing; strict exclusion of O₂
Fe / dcpe	Radical translocation	55–75%	Up to 1:19 dr	Syringe-pump addition (1h) of Grignard reagent
Cu / Cyanocuprate	anti-SN2' displacement	70–85%	>95% E-isomer	Precise stoichiometry of BF₃·LiBr additive

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Each protocol includes built-in verification steps to confirm intermediate formation before proceeding, preventing wasted time and resources.

Protocol A: Palladium-Catalyzed Asymmetric (3+2) Cycloaddition

Reference standard based on5[5].

Objective: Synthesize enantioenriched oxazolidinone derivatives via a zwitterionic π-allyl intermediate. Causality: The use of a chiral H8-BINOL bis-phosphite ligand establishes a rigid chiral pocket. Degassing prevents oxidation of the electron-rich Pd(0) species, which would otherwise prematurely terminate the catalytic cycle.

• Catalyst Assembly: In an argon-filled glovebox, charge a Schlenk tube with Pd₂(dba)₃ (2.5 mol%), chiral bis-phosphite ligand (5.5 mol%), and anhydrous THF.

  • Validation Check: Stir for 30 minutes. A distinct color change from dark purple to pale yellow/orange confirms the successful generation of the active monomeric Pd(0)L₂ complex.

• Substrate Addition: Add the 5-vinyloxazolidin-2-one precursor (0.2 mmol) to the activated catalyst solution.

• Electrophile Introduction: Introduce the isocyanate or trifluoromethyl aryl ketone electrophile dropwise to prevent thermal spiking.

• Reaction & Quench: Stir at the optimized temperature (typically 0 °C to RT) for 12 hours. Quench by filtering through a short pad of silica gel.

• Validation Check: Analyze the crude mixture via chiral HPLC. An ee of >90% validates the integrity of the chiral ligand pocket before committing to column chromatography.

Protocol B: Iron-Catalyzed Diastereoselective Radical Cross-Coupling

Reference standard based on3[3].

Objective: Form C(sp2)-C(sp3) bonds via a radical lynchpin strategy. Causality: Fe(III) generates a transient α-amide radical. Slow addition of the Grignard reagent ensures the radical is intercepted by the iron-bisphosphine complex rather than undergoing deleterious homocoupling or premature quenching.

• System Initialization: Combine 4-benzyl-3-vinyloxazolidin-2-one (0.2 mmol), alkyl halide (0.4 mmol), FeCl₃ (10 mol%), and dcpe ligand (20 mol%) in anhydrous THF (1.0 M) at 0 °C.

• Controlled Addition (Critical Step): Using a programmable syringe pump, add the aryl Grignard reagent (0.8 mmol) over exactly 1 hour.

  • Validation Check: The reaction mixture should maintain a steady, controlled exotherm. Rapid color fluctuations indicate oxygen ingress or overly fast addition, which will erode the dr.

• Quench & Validate: Quench immediately with saturated NH₄Cl after the addition is complete. Extract with EtOAc and determine the dr via crude ¹H NMR. A dr of ~1:19 validates the successful steric shielding by the 4-benzyl auxiliary.

Self-validating experimental workflow ensuring reproducibility in asymmetric alkylation protocols.

References

• Stereoselective Fe-Catalyzed Decoupled Cross-Couplings: Chiral Vinyl Oxazolidinones as Effective Radical Lynchpins for Diastereoselective C(sp2)–C(sp3) Bond Formation Source: National Institutes of Health (NIH) / PMC URL:3

• Pd-Catalyzed Enantioselective (3+2)-Cycloaddition of Vinyl-Substituted Oxyallyl Carbonates with Isocyanates and Ketones Source: American Chemical Society (ACS) URL:5

• and ψ[(E)-CMeCMe]- Type Dipeptide Isosteres Based on Organocopper-Mediated anti-SN2' Reaction Source: American Chemical Society (ACS) URL:4

• Enantioselective Synthesis of 3,6-Dihydro-1H-pyridin-2-ones: Unexpected Regioselectivity in the Palladium-Catalyzed Decarboxylative Carbonylation of 5-Vinyloxazolidin-2-ones Source: American Chemical Society (ACS) URL:2

• Design Approaches That Utilize Ionic Interactions to Control Selectivity in Transition Metal Catalysis Source: National Institutes of Health (NIH) / PMC URL:1

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Ethenyl-1,3-oxazolidin-2-one

This guide provides a detailed protocol for the safe and compliant disposal of 5-Ethenyl-1,3-oxazolidin-2-one, a reactive vinyl-substituted heterocyclic compound often used as a synthetic building block in pharmaceutical and materials science research.[1][2] Adherence to these procedures is critical for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance. The procedures outlined are grounded in established principles of hazardous waste management and are designed for an audience of trained researchers and laboratory professionals.

Hazard Identification and Essential Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its potential hazards is paramount. 5-Ethenyl-1,3-oxazolidin-2-one and its structural isomers are classified with several key hazards.[3][4]

Expert Insight: The Reactivity of the Vinyl Group The primary concern with this compound, beyond its immediate health effects, is the reactivity of the ethenyl (vinyl) group. As a monomer, it possesses the potential for unsolicited and potentially vigorous polymerization. This reactivity necessitates that it be treated as a reactive chemical for disposal purposes, requiring stabilization before it is collected as waste.[5][6][7]

Table 1: Summary of Hazards for Oxazolidinone Derivatives

Hazard Classification	GHS Hazard Statement	Description of Risk	Primary Precautionary Actions
Acute Toxicity (Oral)	H302	Harmful if swallowed.[3][4][8]	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[9]
Skin Irritation	H315	Causes skin irritation.[3][4]	Wear protective gloves and clothing. Wash skin thoroughly after handling.[10]
Serious Eye Irritation	H319	Causes serious eye irritation.[3][4][8][10]	Wear eye and face protection, such as safety glasses with side shields or goggles.[11]

| Respiratory Irritation | H335 | May cause respiratory irritation.[3][4] | Use only outdoors or in a well-ventilated area. Avoid breathing dust or vapors.[9] |

Core Principles of Chemical Waste Management

All chemical waste disposal is governed by four foundational principles. Failure to adhere to these can result in safety incidents, environmental contamination, and significant regulatory penalties.

• Characterization: All waste must be accurately identified. Never dispose of unknown chemicals.

• Segregation: Incompatible waste streams must be kept separate to prevent dangerous reactions.[12] For this compound, it is critical to segregate it from strong acids, bases, oxidizing agents, and polymerization initiators.

• Containment: Waste must be stored in appropriate, chemically compatible containers that are kept tightly closed and in good condition.[13]

• Compliance: All disposal activities must comply with local, state, and federal regulations.[14] It is illegal to dispose of hazardous waste in the standard trash or down the drain.[14][15]

Step-by-Step Disposal Protocol for 5-Ethenyl-1,3-oxazolidin-2-one

This protocol provides a cradle-to-grave process for managing waste containing 5-Ethenyl-1,3-oxazolidin-2-one, from the point of generation to its final collection by Environmental Health & Safety (EH&S) personnel.

Phase 1: Stabilization and Quenching of Reactive Waste

Rationale: This is the most critical step. Reaction mixtures or solutions containing unreacted 5-Ethenyl-1,3-oxazolidin-2-one must be rendered non-reactive before they are stored for disposal. This prevents uncontrolled polymerization within the waste container.

• Cool the Reaction Mixture: If the waste is from a reaction, ensure it is cooled to room temperature.

• Inhibit Polymerization: Add a suitable radical inhibitor, such as a small amount (50-200 ppm) of hydroquinone or butylated hydroxytoluene (BHT), to the waste solution. Stir gently to ensure thorough mixing.

• Neutralize (if applicable): If the waste stream is strongly acidic or basic, it should be carefully neutralized. For example, slowly add sodium bicarbonate to an acidic solution until effervescence ceases. The final pH should be between 5.5 and 10.5.[15]

• Verification: Observe the stabilized mixture for several minutes to ensure no signs of reaction (e.g., temperature increase, gas evolution) are present.

Phase 2: Waste Collection and Segregation

Rationale: Proper segregation prevents accidental mixing of incompatible chemicals in the central waste storage area.

• Designate a Waste Container: Select a clean, chemically compatible container (e.g., a high-density polyethylene or glass bottle) for liquid waste. Do not use metal containers.

• Collect Waste Streams:

  • Liquid Waste: Pour the stabilized (quenched) liquid waste into the designated container. This includes reaction mixtures and the first rinse of contaminated glassware.[13]

  • Solid Waste: Collect any solid waste contaminated with the chemical (e.g., filter paper, contaminated silica gel) in a separate, clearly labeled, sealed plastic bag or wide-mouth solid waste container.

  • Aqueous Waste: Subsequent rinses of glassware may be disposed of down the drain ONLY if they are free of hazardous materials and the pH is within the acceptable range of 5.5-11.0.[13] However, the most prudent practice is to collect all rinsates as hazardous waste.

Phase 3: Containerization and Labeling

Rationale: Accurate labeling is a regulatory requirement and is essential for the safety of waste handlers.[16][17]

• Seal the Container: Keep the waste container tightly closed except when adding waste.[13] If using a funnel, remove it immediately after use and replace it with the cap.

• Affix a Hazardous Waste Tag: Attach a completed hazardous waste tag to the container as soon as the first drop of waste is added.

• Complete the Tag: The tag must include:

  • The words "Hazardous Waste."

  • The full chemical names of all constituents, including solvents and the quenched 5-Ethenyl-1,3-oxazolidin-2-one. Do not use abbreviations or chemical formulas.

  • The approximate percentage of each constituent.

  • The date accumulation started.

  • The specific hazards associated with the waste (e.g., Irritant, Reactive).

Phase 4: Temporary Storage and Disposal Request

Rationale: Safe storage within the lab minimizes the risk of spills and exposure while awaiting pickup.

• Store Safely: Place the sealed and labeled waste container in a designated satellite accumulation area (SAA) within your laboratory. This area must be under the control of laboratory personnel and should have secondary containment (e.g., a plastic tub).[13]

• Monitor Accumulation: Do not accumulate more than 55 gallons of hazardous waste in your lab's SAA.[13] For extremely hazardous wastes, accumulation limits may be as low as one quart.[16]

• Request Pickup: Once the container is full or has been accumulating for the maximum time allowed by your institution (often 90 days), submit a chemical waste pickup request to your institution's EH&S department.[16]

Disposal Decision Workflow

The following diagram illustrates the logical flow for the proper management of waste containing 5-Ethenyl-1,3-oxazolidin-2-one.

Caption: Decision workflow for handling and disposing of 5-Ethenyl-1,3-oxazolidin-2-one waste.

Emergency Procedures for Spills

Accidental releases should be handled promptly and safely.

• Alert Personnel: Immediately alert others in the area.

• Assess the Spill:

  • Small Spill (manageable by lab personnel): If you are trained and it is safe to do so, contain the spill with an absorbent material (e.g., vermiculite or a chemical spill kit). Wearing appropriate PPE (lab coat, gloves, eye protection), collect the absorbed material using non-sparking tools. Place it in a sealed container and label it as hazardous waste.

  • Large Spill (or any spill you are not comfortable handling): Evacuate the area immediately. Close the doors and prevent re-entry. Contact your institution's emergency EH&S number.

• Decontaminate: Clean the spill area thoroughly once the bulk of the material has been removed.

• Report: Report all spills to your laboratory supervisor and EH&S department.

References

• Reactive and Potentially Explosive Chemicals , Environment, Health and Safety, University of California, Berkeley. [Link]

• Reactive Chemicals Management , Veolia North America. [Link]

• Hazardous Waste and Disposal Considerations , American Chemical Society. [Link]

• How to Store and Dispose of Extremely Hazardous Chemical Waste , UC San Diego. [Link]

• Chemical Waste Disposal , Stanford Environmental Health & Safety. [Link]

• Disposal of Highly Reactive Reagents , University of Pennsylvania EHRS. [Link]

• Management of Reactive Chemical , Salisbury University. [Link]

• HANDLING OF REACTIVE CHEMICAL WASTES – A REVIEW , IChemE. [Link]

• Safety data sheet - Divergan® HM , BASF. [Link]

• Household Hazardous Waste , Department of Toxic Substances Control - CA.gov. [Link]

• Managing Hazardous Waste , Department of Toxic Substances Control - CA.gov. [Link]

• Safety Data Sheet - 3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone , Angene Chemical. [Link]

• 2-Oxazolidinone, 3-ethenyl-5-methyl- , PubChem. [Link]

• Safety Data Sheet: 2-Oxazolidinone , Chemos GmbH & Co.KG. [Link]

• Public report - 2-Oxazolidinone, 3-ethenyl-5-methyl- , Australian Industrial Chemicals Introduction Scheme. [Link]

• Safety Data Sheet - Oxazolidine , Angene Chemical. [Link]

• Chemical Waste Disposal Guidelines , Emory University Department of Chemistry. [Link]

• The NIH Drain Discharge Guide , National Institutes of Health. [Link]

• Stereoselective Synthesis of (4S,5S)-5-Vinyloxazolidin-2-one-4-carboxylate as a β-Vinylserine Synthetic Equivalent... , PMC. [Link]

• Drug Disposal: Dispose "Non-Flush List" Medicine in Trash , FDA. [Link]

• Stereoselective Synthesis of (4S,5S)-5-Vinyloxazolidin-2-one-4-carboxylate as a β-Vinylserine Synthetic Equivalent... , ResearchGate. [Link]

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